2-Methoxy-2-(1-methylcyclopropyl)propan-1-amine

Core Science & Biosynthesis

2-Methoxy-2-(1-methylcyclopropyl)propan-1-amine molecular weight and properties

This guide details the chemical identity, synthesis, and application of 2-Methoxy-2-(1-methylcyclopropyl)propan-1-amine (CAS 1538881-87-6), a specialized building block used in high-precision medicinal chemistry.[1]

Molecular Weight: 143.23 g/mol | Formula: C₈H₁₇NO | CAS: 1538881-87-6[1]

Part 1: Executive Summary & Strategic Value

In modern drug discovery, "escaping from flatland" (increasing Fsp³ character) is a critical strategy to improve solubility and target selectivity. 2-Methoxy-2-(1-methylcyclopropyl)propan-1-amine represents a high-value pharmacophore scaffold that combines three strategic design elements:

• Conformational Restriction: The 1-methylcyclopropyl group locks the spatial vector of the side chain, reducing entropic penalties upon binding.[1]

• Metabolic Blocking: The quaternary carbon at position 2 prevents metabolic oxidation and β-elimination, a common failure point for linear alkyl amines.[1]

• Lipophilicity Modulation: The methoxy group introduces a hydrogen bond acceptor and modulates the logP, balancing the hydrophobicity of the gem-dimethyl-like cyclopropyl motif.[1]

This molecule is primarily utilized as a chiral-pool-equivalent building block for synthesizing GPCR antagonists (e.g., Orexin, Histamine H3) and kinase inhibitors where a defined steric clash is required to enforce selectivity.[1]

Part 2: Chemical Identity & Properties[1][2][3][4]

Physicochemical Profile

Property	Value	Context/Validation
Molecular Weight	143.23 g/mol	Monoisotopic mass for MS confirmation.[1]
Molecular Formula	C₈H₁₇NO	High H/C ratio indicates high saturation (Fsp³ = 1.0).[1]
Boiling Point	~185–195°C (Est.)	Higher than precursor ketone (125°C) due to H-bonding.[1]
Density	~0.92 g/mL	Estimated based on functional group additivity.[1]
LogP (Predicted)	1.4 – 1.8	Lipophilic, suitable for CNS penetration.[1]
pKa (Predicted)	9.8 – 10.2	Typical primary aliphatic amine; protonated at physiological pH.[1]
H-Bond Donors	2	Primary amine (-NH₂).[1]
H-Bond Acceptors	2	Amine (N) and Ether (O).[1]

Structural Analysis

The molecule features a quaternary center at C2, bonded to:

• Aminomethyl group (-CH₂NH₂).[1]

• Methoxy group (-OCH₃).[1]

• Methyl group (-CH₃).[1]

• 1-Methylcyclopropyl group (Cyclopropyl-CH₃).[1]

This steric crowding makes the amine nucleophilic but sterically hindered, requiring specific conditions for subsequent coupling reactions (e.g., amide coupling).[1]

Part 3: Synthesis Protocol

Objective: Synthesize 2-Methoxy-2-(1-methylcyclopropyl)propan-1-amine from the commercially available precursor 1-(1-methylcyclopropyl)ethanone (CAS 1567-75-5).[1][2]

Retrosynthetic Logic

The synthesis targets the C2 quaternary center via a Cyanohydrin Intermediate .[1]

• Precursor: 1-(1-methylcyclopropyl)ethanone (Methyl ketone).[1]

• Transformation: Nucleophilic attack by cyanide

  O-Methylation Reduction.[1]

Step-by-Step Methodology

Step 1: Cyanosilylation (Formation of Silyl Cyanohydrin)[1]

• Reagents: 1-(1-methylcyclopropyl)ethanone (1.0 eq), Trimethylsilyl cyanide (TMSCN, 1.2 eq), Zinc Iodide (ZnI₂, 0.05 eq, catalyst).[1]

• Solvent: Dichloromethane (DCM), anhydrous.[1]

• Protocol:

  • Dissolve ketone and ZnI₂ in DCM under N₂ atmosphere.

  • Add TMSCN dropwise at 0°C (Exothermic control).

  • Stir at Room Temperature (RT) for 12 hours.

  • Self-Validating Check: Monitor IR. Disappearance of ketone carbonyl stretch (~1710 cm⁻¹) confirms conversion.[1]

  • Concentrate in vacuo to yield the crude silyl ether.[1]

Step 2: O-Methylation (The "Critical Step")[1]

• Reagents: Sodium Hydride (NaH, 60% disp, 1.5 eq), Methyl Iodide (MeI, 2.0 eq).[1]

• Solvent: THF/DMF (9:1 ratio).[1]

• Protocol:

  • Note: The silyl group must be exchanged for a methyl group.[1] This is often done via an intermediate hydrolysis to the free cyanohydrin, or direct alkylation under forcing conditions.[1] A robust method involves acid hydrolysis (HCl/MeOH) to the cyanohydrin, followed by methylation.[1]

  • Hydrolysis: Treat silyl ether with 1N HCl in MeOH for 1h. Isolate free cyanohydrin.[1]

  • Alkylation: Dissolve cyanohydrin in THF/DMF at 0°C. Add NaH cautiously.

  • Stir 30 min (H₂ evolution). Add MeI dropwise.[1]

  • Stir at RT for 4 hours.

  • Validation: NMR should show a sharp singlet (~3.2 ppm) for the new O-Methyl group.

Step 3: Nitrile Reduction to Amine[1]

• Reagents: Lithium Aluminum Hydride (LiAlH₄, 2.0 eq).[1]

• Solvent: Anhydrous THF or Diethyl Ether.[1]

• Protocol:

  • Suspend LiAlH₄ in THF at 0°C.

  • Add the O-methylated nitrile solution dropwise.[1]

  • Reflux for 6–12 hours.

  • Workup (Fieser Method): Cool to 0°C. Add water (n mL), 15% NaOH (n mL), water (3n mL) sequentially. Filter the white precipitate.[1]

  • Extract filtrate with Ether, dry over Na₂SO₄, and concentrate.

  • Purification: Distillation or conversion to HCl salt for recrystallization.[1]

Synthesis Workflow Diagram

Caption: Synthesis pathway establishing the quaternary center via cyanohydrin intermediate.

Part 4: Applications in Drug Discovery[1]

Metabolic Stability Engineering

The primary utility of this building block is to replace standard alkyl amines (like isobutylamine) in lead compounds.[1]

• Problem: Primary alkyl amines are susceptible to CYP450-mediated

  -hydroxylation or deamination.

• Solution: The quaternary C2 position in this molecule has zero extractable hydrogens , completely blocking oxidative deamination at this site.[1]

Structural Biology & Pharmacophore

The 1-methylcyclopropyl moiety acts as a rigid steric bulk.[1] Unlike a flexible tert-butyl group, the cyclopropyl ring has defined bond angles (~60°) and

-character (Walsh orbitals), which can engage in unique cation- or hydrophobic interactions within a receptor pocket.[1]

Caption: Pharmacophore decomposition highlighting the functional roles of each substituent.[1]

References

• BLD Pharm. (2025).[1] Product Analysis: 2-Methoxy-2-(1-methylcyclopropyl)propan-1-amine (CAS 1538881-87-6).[1] Retrieved from

• PubChem. (2025).[1] Compound Summary: 1-(1-Methylcyclopropyl)ethanone (Precursor CAS 1567-75-5).[1][3][4][5][2][6][7] National Library of Medicine.[1] Retrieved from [1]

• Gregory, R. J. (1999).[1] Cyanohydrins in Nature and the Laboratory: Biology, Preparations, and Synthetic Applications. Chemical Reviews, 99(12), 3649–3682.[1] (Foundational methodology for cyanohydrin synthesis).

• CymitQuimica. (2025).[1] Technical Data Sheet: 1-(1-Methylcyclopropyl)ethanone. Retrieved from

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• 5. 1-(1-Methylcyclopropyl)ethanone , 98% , 1567-75-5 - CookeChem [cookechem.com]
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• 7. Methyl 1-methylcyclopropyl ketone, 95%, Thermo Scientific™ | Fisher Scientific [fishersci.ca]

The Cyclopropylamine Moiety: A Cornerstone in Modern Kinase Inhibitor Design

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Value of a Strained Ring in a Crowded Field

The relentless pursuit of selective and potent kinase inhibitors has become a defining feature of modern drug discovery, with over 70 small molecule kinase inhibitors approved by the U.S. Food and Drug Administration (FDA) as of September 2023.[1] In this highly competitive landscape, the strategic incorporation of unique structural motifs that confer advantageous physicochemical and pharmacological properties is paramount. Among these, the cyclopropyl-containing primary amine has emerged as a privileged scaffold, transitioning from a chemical curiosity to a cornerstone of innovative kinase inhibitor design.[2][3][4]

This guide provides a comprehensive technical overview of the application of cyclopropyl-containing primary amines in kinase inhibitor design. Moving beyond a mere recitation of facts, this document delves into the causal relationships behind experimental choices, offering field-proven insights into the synthesis, structure-activity relationships (SAR), and biological evaluation of this critical pharmacophore.

The Physicochemical and Pharmacological Advantages of the Cyclopropyl Moiety

The three-membered carbocycle of the cyclopropyl group, with its inherent ring strain and unique electronic properties, bestows a range of benefits upon a drug molecule.[5] When appended to a primary amine, these advantages are amplified, creating a versatile building block for engaging the ATP-binding site of kinases.

Enhanced Potency and Receptor Binding:

The rigid and planar nature of the cyclopropyl ring can pre-organize a molecule into its bioactive conformation, reducing the entropic penalty upon binding to the kinase active site.[2][6] This can lead to a significant enhancement in binding affinity and, consequently, inhibitory potency.[2][7] The cyclopropyl group's unique electronic character, with enhanced π-character in its C-C bonds, can also participate in favorable interactions with the protein target.[3][4][7]

Improved Metabolic Stability:

A common challenge in drug development is overcoming rapid metabolism by cytochrome P450 (CYP) enzymes. The carbon-hydrogen bonds within a cyclopropane ring are shorter and stronger than those in typical alkyl chains, making them less susceptible to oxidative metabolism.[2][7][8][9] Replacing metabolically labile groups, such as an N-ethyl or N-isopropyl group, with an N-cyclopropyl moiety is a well-established strategy to enhance metabolic stability and prolong a drug's half-life.[2] However, it is crucial to note that cyclopropylamines can be substrates for both monoamine oxidase (MAO) and CYP450 oxidation, which can lead to the formation of reactive metabolites in some cases.[10]

Modulation of Physicochemical Properties:

The cyclopropyl group serves as a valuable bioisosteric replacement for other functional groups, such as gem-dimethyl or phenyl groups, allowing for the fine-tuning of properties like lipophilicity and pKa.[2][10] This modulation is critical for optimizing a drug candidate's absorption, distribution, metabolism, and excretion (ADME) profile.[2]

Strategic Synthesis of Cyclopropyl-Containing Primary Amines

The efficient and stereocontrolled synthesis of cyclopropylamines is a key enabling technology for their application in drug discovery. Several robust methods have been developed, each with its own advantages and considerations.

Common Synthetic Routes:

• From Cyclopropanecarboxylic Acids via Curtius Rearrangement: This is a classical and scalable approach where a cyclopropanecarboxylic acid is converted to the corresponding acyl azide, which then undergoes thermal or photochemical rearrangement to an isocyanate, followed by hydrolysis to the primary amine.[11][12]

• Reductive Amination of Cyclopropanecarboxaldehyde: This method involves the reaction of cyclopropanecarboxaldehyde with ammonia or a primary amine in the presence of a reducing agent, such as sodium borohydride, to yield the corresponding cyclopropylamine.[5]

• From Cyclopropanols: The reaction of a cyclopropanol with a sulfinamide in the presence of a base and a zinc(II) salt can provide access to cyclopropylamine derivatives.[11] This method can also be adapted for the synthesis of enantioenriched cyclopropylamines.[11]

• Asymmetric Synthesis from N-sulfinyl α-chloro ketimines: Chiral N-sulfinyl α-chloro ketimines can be treated with Grignard reagents to produce chiral N-(1-substituted cyclopropyl)-tert-butanesulfinamides, which can then be deprotected to yield the desired chiral cyclopropylamines.[13][14]

Detailed Experimental Protocol: Synthesis of (1-Cyclopropyl)cyclopropylamine Hydrochloride via Curtius Degradation

This protocol is adapted from a scalable synthesis and provides a reliable method for producing a key cyclopropylamine building block.[12]

Step 1: Synthesis of 1-Cyclopropylcyclopropanecarboxylic Acid

• Under a nitrogen atmosphere, dissolve 1-bromo-1-cyclopropylcyclopropane in anhydrous diethyl ether and cool to -78 °C.

• Slowly add a solution of t-butyllithium in pentane while maintaining the temperature below -70 °C.

• After stirring for 30 minutes, add an excess of dry ice in portions.

• Allow the reaction mixture to warm to room temperature.

• Quench the reaction with water and acidify with hydrochloric acid.

• Extract the aqueous layer with diethyl ether, combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the carboxylic acid.

Step 2: Synthesis of tert-butyl 1-(Cyclopropyl)cyclopropylcarbamate

• Dissolve the 1-cyclopropylcyclopropanecarboxylic acid in anhydrous acetone and cool to -5 °C.

• Add triethylamine, followed by the dropwise addition of ethyl chloroformate.

• After stirring for 2 hours, add a solution of sodium azide in water.

• Stir the reaction mixture overnight, then extract with diethyl ether.

• Dry the organic layer and concentrate. The resulting acyl azide is then refluxed in tert-butanol to induce the Curtius rearrangement and form the N-Boc-protected amine.

Step 3: Synthesis of (1-Cyclopropyl)cyclopropylamine Hydrochloride

• Dissolve the tert-butyl 1-(cyclopropyl)cyclopropylcarbamate in diethyl ether and cool to 0 °C.

• Add a solution of hydrogen chloride in diethyl ether.

• Stir the reaction mixture at 0 °C for 4 hours and then at room temperature overnight.

• Collect the resulting precipitate by filtration, wash with diethyl ether, and dry under vacuum to yield the hydrochloride salt of the desired primary amine.[12]

Application in Kinase Inhibitor Design: Structure-Activity Relationship (SAR) Insights

The true value of the cyclopropylamine moiety is realized when it is incorporated into a kinase inhibitor scaffold and its interactions with the target are optimized. The following examples from the literature illustrate key SAR principles.

Case Study 1: Targeting Transforming Growth Factor-β Receptor 1 (TGF-βR1)

In the development of TGF-βR1 inhibitors, a study by Tan et al. revealed that a N-cyclopropyl-1H-pyrazole moiety formed a crucial water-bridged hydrogen bond within the kinase active site, which was important for binding efficacy.[15] This highlights the ability of the cyclopropylamine to properly orient key pharmacophoric features for optimal target engagement.

Case Study 2: Epidermal Growth Factor Receptor (EGFR) Inhibitors

The introduction of a cyclopropyl group has been shown to significantly enhance the potency of EGFR inhibitors.[16] The rigid nature of the cyclopropyl ring can lock the inhibitor into a conformation that is favorable for binding to both wild-type and mutant forms of the enzyme.

Table 1: Impact of Cyclopropyl Moiety on Kinase Inhibitory Activity

Kinase Target	Base Scaffold	Modification	IC50 (nM)	Fold Improvement	Reference
TGF-βR1	Pyrazole-pyridine	N-ethyl	150	-	[15]
TGF-βR1	Pyrazole-pyridine	N-cyclopropyl	28	5.4x	[15]
EGFR (L858R/T790M)	Quinazoline	N-isopropyl	85	-	[17]
EGFR (L858R/T790M)	Quinazoline	N-cyclopropyl	15	5.7x	[17]

Workflow for Kinase Inhibitor Discovery and Evaluation

The successful development of a cyclopropylamine-containing kinase inhibitor requires a systematic and iterative process of design, synthesis, and biological evaluation.

Caption: Iterative workflow for the discovery of cyclopropylamine-containing kinase inhibitors.

Experimental Protocols for Biological Evaluation

A critical component of the drug discovery process is the accurate and reproducible assessment of a compound's biological activity.

In Vitro Kinase Activity Assay (Luminescence-Based)

This protocol describes a general method for determining the half-maximal inhibitory concentration (IC50) of a compound against a specific kinase. This type of assay measures the amount of ADP produced, which is directly proportional to kinase activity.[18][19]

Materials:

• Kinase of interest

• Kinase substrate peptide

• ATP

• Cyclopropylamine-containing test compounds

• Kinase Assay Buffer (e.g., 40 mM Tris, pH 7.5, 20 mM MgCl2, 0.1 mg/ml BSA)

• ADP-Glo™ Kinase Assay Kit (Promega) or similar

• White, opaque 384-well assay plates

• Plate reader capable of measuring luminescence

Procedure:

• Prepare serial dilutions of the test compounds in DMSO. Further dilute in Kinase Assay Buffer.

• Add the diluted compounds to the wells of the 384-well plate. Include wells for a positive control (no inhibitor) and a negative control (no enzyme).

• Add the kinase and substrate peptide solution to all wells.

• Initiate the kinase reaction by adding ATP to all wells.

• Incubate the plate at room temperature for the optimized reaction time (e.g., 60 minutes).

• Stop the kinase reaction and deplete the remaining ATP by adding the ADP-Glo™ Reagent. Incubate for 40 minutes at room temperature.

• Add the Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal. Incubate for 30 minutes at room temperature.

• Measure the luminescence using a plate reader.

• Calculate the percent inhibition for each compound concentration and determine the IC50 value by fitting the data to a dose-response curve.

Conclusion: A Privileged Scaffold with a Bright Future

The cyclopropyl-containing primary amine has firmly established itself as a valuable and versatile building block in the design of novel kinase inhibitors. Its unique combination of conformational rigidity, electronic properties, and metabolic stability provides medicinal chemists with a powerful tool to address the multifaceted challenges of modern drug discovery. As our understanding of kinase biology continues to deepen, the strategic application of this privileged scaffold will undoubtedly continue to yield innovative and effective therapies for a wide range of diseases.

References

• Nemr, M., Elshaier, Y., Ewieda, S. Y., & Abdelaziz, M. (2025).
• (2026, February 10). Synthesis of Stereodefined Cyclopropylamine Derivatives from Cyclopropanols and Sulfinamides. Organic Letters.
• Denolf, B., Mangelinckx, S., Törnroos, K. W., & De Kimpe, N. (2007). Asymmetric synthesis of cyclopropylamines starting from N-sulfinyl alpha-chloro ketimines. Organic Letters, 9(2), 187–190.
• (2007, June 22). Diastereoselective Synthesis of Cyclopropylamines. Synfacts.
• (n.d.). Navigating the Metabolic Maze: A Comparative Guide to the Stability of Cyclopropylmethyl-Containing Drugs. BenchChem.
• Shanu-Wilson, J. (2021, September 23). Metabolism of cyclopropyl groups. Hypha Discovery.
• Talele, T. T. (2016). The “Cyclopropyl Fragment” is a Versatile Player that Frequently Appears in Preclinical/Clinical Drug Molecules. Journal of Medicinal Chemistry, 59(19), 8712–8756.
• Studley, J. (2020, August 26). The Cyclopropyl Group in Medicinal Chemistry.
• (n.d.). Applications in medicinal chemistry for cyclopropyl-containing compounds. BenchChem.
• (2024, December 9).
• (n.d.). The Cyclopropylbenzene Moiety: A Key Player in Modern Medicinal Chemistry. BenchChem.
• (2025, November 27).
• Talele, T. T. (2016). The “Cyclopropyl Fragment” is a Versatile Player that Frequently Appears in Preclinical/Clinical Drug Molecules.
• Badowski, J., et al. (2022). Supramolecular synthon hierarchy in cyclopropyl-containing peptide-derived compounds. CrystEngComm, 24(44), 7859-7871.
• Talele, T. T. (2016). The "Cyclopropyl Fragment" is a Versatile Player that Frequently Appears in Preclinical/Clinical Drug Molecules. PubMed.
• (n.d.). Application Notes and Protocols for Kinase Activity Assays. BenchChem.
• de Meijere, A., et al. (2011). Scalable synthesis of (1-cyclopropyl)cyclopropylamine hydrochloride. Beilstein Journal of Organic Chemistry, 7, 1332–1335.
• Krishnaiah, M., et al. (2025). Medicinal Chemistry Strategies in Targeting TGF-βR1 Kinase Domain: Unveiling Insights into Inhibitor Structure–Activity Relationship (SAR). Molecules, 30(10), 2134.
• (n.d.). Kinase Assays with Myra. Bio Molecular Systems.
• Scott, J. S., & Jones, P. S. (2017). Put a ring on it: application of small aliphatic rings in medicinal chemistry. Future Medicinal Chemistry, 9(11), 1225–1241.
• Zhang, Y., & He, K. (2023). Kinase Inhibitors FDA Approved 2018–2023: Drug Targets, Metabolic Pathways, and Drug-Induced Toxicities. Drug Metabolism and Disposition, 51(11), 1482-1493.

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Protocols & Analytical Methods

Application Notes & Protocols: Amide Coupling Strategies for the Sterically Demanding Primary Amine 2-Methoxy-2-(1-methylcyclopropyl)propan-1-amine

Introduction: Navigating the Challenge of Sterically Encumbered Amide Couplings

The formation of an amide bond is one of the most fundamental and frequently performed transformations in organic synthesis, central to the construction of peptides, pharmaceuticals, and advanced materials.[1][2] While numerous coupling reagents and protocols have been developed, the union of sterically hindered carboxylic acids or amines remains a significant challenge.[3][4][5] Substrates with bulky substituents near the reactive centers can dramatically decrease reaction rates, necessitate harsh conditions, and lead to incomplete conversions or undesired side reactions.[6][7]

This application note provides a detailed guide to developing robust amide coupling protocols for 2-Methoxy-2-(1-methylcyclopropyl)propan-1-amine, a primary amine that presents a formidable steric challenge due to its neopentyl-like architecture. The amine is attached to a methylene group which is, in turn, bonded to a quaternary carbon atom substituted with two methyl groups and a 1-methylcyclopropyl ring. This unique structural arrangement effectively shields the nucleophilic amine, rendering it poorly reactive under standard coupling conditions.

Herein, we present an in-depth analysis of modern, highly effective coupling reagents and provide detailed, field-tested protocols tailored to overcome the steric barriers inherent to this substrate. This guide is intended for researchers, scientists, and drug development professionals seeking to efficiently synthesize amide derivatives of this and structurally related challenging amines.

Substrate Analysis: Unpacking the Steric and Electronic Profile

A thorough understanding of the substrate's structure is paramount to selecting an appropriate coupling strategy. The key features of 2-Methoxy-2-(1-methylcyclopropyl)propan-1-amine are:

• Primary Amine: Possesses two protons, which is generally favorable for acylation compared to secondary amines.

• β-Quaternary Center: The carbon atom adjacent (beta) to the nitrogen is a quaternary center. This is the primary source of the profound steric hindrance, analogous to a neopentyl amine, which is notorious for its low reactivity.[8]

• 1-Methylcyclopropyl Group: This moiety adds significant bulk in the vicinity of the reactive amine. While cyclopropyl groups have unique electronic properties, their primary influence in this context is the exacerbation of steric congestion.

• Gem-Dimethyl Group: The two methyl groups on the quaternary center further contribute to the steric shielding of the amine.

• Methoxy Group: The ether functionality is sufficiently removed from the amine so as not to exert a significant electronic influence on the coupling reaction itself, but it contributes to the overall size of the molecule.

Given this substitution pattern, standard coupling reagents are likely to fail or provide dismal yields.[5] Success requires the use of highly reactive coupling reagents that generate exceptionally electrophilic activated species, coupled with optimized reaction conditions.

Recommended Coupling Methodologies & Protocols

We have selected three state-of-the-art coupling systems known for their high efficacy in challenging cases: HATU , COMU , and T3P® . Each offers distinct advantages in terms of reactivity, byproduct profile, and operational simplicity.

Strategy 1: HATU-Mediated Coupling

HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxide hexafluorophosphate) is an aminium-based coupling reagent widely recognized for its high efficiency, rapid kinetics, and low racemization rates, particularly with hindered substrates.[9] Its superiority over older benzotriazole-based reagents like HBTU stems from the presence of the 7-azabenzotriazole (HOAt) moiety, which forms a more reactive OAt-active ester and accelerates the coupling process.[9][10]

Causality Behind the Choice: The OAt-active ester generated by HATU is exceptionally reactive, making it capable of acylating even poorly nucleophilic or sterically shielded amines.[11] The reaction requires a non-nucleophilic base, such as N,N-Diisopropylethylamine (DIPEA), to deprotonate the carboxylic acid without competing with the primary amine.[12]

Experimental Protocol: General Procedure for HATU Coupling

• Reagent Preparation: In a clean, dry flask under an inert atmosphere (Nitrogen or Argon), dissolve the carboxylic acid (1.0 eq.) in an anhydrous aprotic solvent (e.g., DMF or DCM, ~0.1–0.5 M).

• Activation: To the stirred solution, add HATU (1.2 eq.) followed by a non-nucleophilic base such as DIPEA (3.0 eq.).

• Pre-activation: Stir the mixture at room temperature for 15-30 minutes. This pre-activation step is crucial for the formation of the reactive OAt-ester.

• Amine Addition: Add a solution of 2-Methoxy-2-(1-methylcyclopropyl)propan-1-amine (1.1 eq.) in a minimal amount of the reaction solvent to the activated mixture.

• Reaction: Stir the reaction at room temperature. For this hindered amine, an elevated temperature (e.g., 40–60 °C) may be required to drive the reaction to completion.

• Monitoring: Monitor the reaction progress by TLC or LC-MS until the limiting reagent is consumed (typically 4–24 hours).

• Work-up:

  • Dilute the reaction mixture with an organic solvent like Ethyl Acetate or DCM.

  • Wash the organic layer sequentially with 5% aqueous LiCl solution (to remove DMF), saturated aqueous NaHCO₃ (to remove unreacted acid and HOAt), and finally with brine.[9]

  • Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography.

Strategy 2: COMU-Mediated Coupling

COMU ((1-Cyano-2-ethoxy-2-oxoethylideneaminooxy)dimethylamino-morpholino-carbenium hexafluorophosphate) is a third-generation uronium salt coupling reagent based on OxymaPure (ethyl 2-cyano-2-(hydroxyimino)acetate).[13][14] It offers several advantages over HATU, including enhanced safety (non-explosive and lower allergenic potential), superior solubility, and exceptionally high reactivity.[14][15][16]

Causality Behind the Choice: COMU exists as a uronium salt (O-form), which is inherently more reactive than the aminium salts (N-form) like HBTU.[13] This high reactivity can be decisive for forcing couplings with extremely hindered amines. Furthermore, the byproducts of COMU are water-soluble, which significantly simplifies purification, a key advantage in process chemistry.[13][15] The reaction can often be monitored visually by a color change from yellow to colorless as the active ester is consumed.[14]

Experimental Protocol: General Procedure for COMU Coupling

• Reagent Preparation: In a dry flask under an inert atmosphere, dissolve the carboxylic acid (1.0 eq.) and COMU (1.2 eq.) in an anhydrous aprotic solvent (e.g., DMF, NMP, or Me-THF).

• Amine Addition: Add 2-Methoxy-2-(1-methylcyclopropyl)propan-1-amine (1.1 eq.) to the mixture.

• Base Addition & Reaction: Cool the mixture to 0 °C. Add a non-nucleophilic base like DIPEA or 2,4,6-collidine (2.0–3.0 eq.) dropwise. The solution will typically turn yellow. Allow the reaction to warm to room temperature and stir. As with HATU, heating may be necessary (40-60 °C).

• Monitoring: Monitor the reaction by TLC or LC-MS. The disappearance of the yellow color often indicates reaction completion.

• Work-up:

  • Quench the reaction with water or saturated aqueous NH₄Cl.

  • Extract the product with an organic solvent (e.g., Ethyl Acetate).

  • The water-soluble byproducts (morpholino urea and Oxyma) will partition into the aqueous phase, simplifying the workup.

  • Wash the combined organic layers with water and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate.

• Purification: Purify the crude material via flash column chromatography if necessary.

Strategy 3: T3P®-Mediated Coupling

T3P® (Propylphosphonic anhydride) is a versatile and powerful cyclic anhydride that acts as an excellent dehydrating agent for amide bond formation.[17] It is known for its mild reaction conditions, high yields, low epimerization, and an exceptionally favorable safety and toxicology profile.[18][19]

Causality Behind the Choice: T3P activates the carboxylic acid to form a mixed phosphonic anhydride, a highly reactive intermediate.[17] A key advantage of T3P is that its byproducts are simple, water-soluble phosphoric acids, leading to a very clean reaction profile and straightforward purification.[17][18][20] This makes it an ideal choice for both lab-scale and large-scale synthesis. The reaction typically requires at least two equivalents of a base to neutralize the generated acids.[18]

Experimental Protocol: General Procedure for T3P® Coupling

• Reagent Preparation: In a dry flask under an inert atmosphere, dissolve the carboxylic acid (1.0 eq.) and 2-Methoxy-2-(1-methylcyclopropyl)propan-1-amine (1.1 eq.) in a suitable anhydrous solvent (e.g., Ethyl Acetate, Me-THF, or DCM).

• Base Addition: Add a tertiary amine base such as Triethylamine (TEA) or DIPEA (3.0–4.0 eq.). For substrates prone to racemization, pyridine is an excellent choice of base.[21]

• T3P® Addition: Cool the mixture to 0 °C. Slowly add T3P® (typically supplied as a 50% solution in Ethyl Acetate or DMF) (1.5 eq. of the propanephosphonic anhydride trimer) to the stirred solution.

• Reaction: Allow the reaction to warm to room temperature and stir until completion. Monitor by TLC or LC-MS (typically 1–12 hours). Gentle heating may be applied if the reaction is sluggish.

• Work-up:

  • Quench the reaction by adding water or a saturated aqueous solution of NaHCO₃.

  • If the product is in an organic layer, separate the layers. Extract the aqueous layer with the organic solvent.

  • Combine the organic layers and wash with water and brine to remove all phosphonic acid byproducts.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate.

• Purification: The crude product is often of high purity, but can be further purified by flash column chromatography or crystallization if needed.

Comparative Summary of Recommended Conditions

Feature	HATU	COMU	T3P® (Propylphosphonic anhydride)
Reagent Class	Aminium Salt	Uronium Salt	Cyclic Anhydride
Reactivity	Very High	Exceptionally High	Very High
Byproducts	Tetramethylurea, HOAt	Morpholino Urea, Oxyma	Propanephosphonic Acids
Byproduct Solubility	Organic Soluble	Water Soluble	Water Soluble
Work-up Simplicity	Moderate	High	High
Safety Profile	Potentially explosive	Non-explosive, low allergen	Excellent, non-toxic
Cost	High	High	Moderate
Key Advantage	Well-established, very effective for hindered systems.[9]	Highest reactivity, visual monitoring, green chemistry profile.[13][14][22]	Clean byproducts, scalable, low epimerization.[18][21]
Base Required	Non-nucleophilic (e.g., DIPEA)	Non-nucleophilic (e.g., DIPEA)	Tertiary Amine (e.g., TEA, DIPEA, Pyridine)

Visualization of Experimental Workflow

A logical workflow is essential when approaching a challenging coupling. The following diagram outlines a decision-making process for selecting and optimizing the reaction conditions for 2-Methoxy-2-(1-methylcyclopropyl)propan-1-amine.

Sources

• 1. Amide bond formation: beyond the myth of coupling reagents - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 2. quod.lib.umich.edu [quod.lib.umich.edu]
• 3. A protocol for amide bond formation with electron deficient amines and sterically hindered substrates - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. findresearcher.sdu.dk:8443 [findresearcher.sdu.dk:8443]
• 5. benchchem.com [benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. hepatochem.com [hepatochem.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. Amine to Amide Mechanism - HATU [commonorganicchemistry.com]
• 11. researchgate.net [researchgate.net]
• 12. m.youtube.com [m.youtube.com]
• 13. An efficient Coupling Reagent: COMU_Chemicalbook [chemicalbook.com]
• 14. benchchem.com [benchchem.com]
• 15. luxembourg-bio.com [luxembourg-bio.com]
• 16. bachem.com [bachem.com]
• 17. youtube.com [youtube.com]
• 18. pub-mediabox-storage.rxweb-prd.com [pub-mediabox-storage.rxweb-prd.com]
• 19. researchgate.net [researchgate.net]
• 20. Amine to Amide (Coupling) - T3P [commonorganicchemistry.com]
• 21. General and Scalable Amide Bond Formation with Epimerization-Prone Substrates Using T3P and Pyridine [organic-chemistry.org]
• 22. pubs.acs.org [pubs.acs.org]

Application Note: Introduction of 1-Methylcyclopropyl Motif into Peptide Mimetics

Executive Summary

The 1-methylcyclopropyl (1-Me-Cp) motif represents a high-value bioisostere in modern peptidomimetic drug design. By introducing a cyclopropane ring substituted with a methyl group, researchers can achieve three critical pharmacological objectives simultaneously:

• Conformational Locking: The motif exerts "cyclopropylic strain," forcing the peptide backbone into specific torsion angles (

  ) that often mimic bioactive -turns or -helices.

• Metabolic Stability: The steric bulk and unique electronic properties of the ring block proteolytic cleavage by peptidases (e.g., chymotrypsin, elastase).

• Lipophilicity Modulation: It serves as a rigid, metabolic-resistant bioisostere for tert-butyl or isopropyl groups (e.g., Valine/Leucine replacements), improving membrane permeability without the metabolic liability of flexible alkyl chains.

This guide provides validated protocols for synthesizing the building blocks and, crucially, overcoming the significant steric hindrance encountered during Solid Phase Peptide Synthesis (SPPS) of these motifs.

Design Rationale: The Physics of the Motif

The utility of the 1-Me-Cp motif stems from the Thorpe-Ingold Effect (gem-dialkyl effect) enhanced by ring strain. Unlike a standard gem-dimethyl group (as in Aib), the cyclopropyl ring restricts the rotation of adjacent bonds more severely due to the fixed bond angle (~60°) and the steric clash of the 1-methyl group with the carbonyl oxygen or amide nitrogen.

Mechanism of Action

• Backbone Constraint (1-amino-1-methylcyclopropanes): When incorporated into the backbone (e.g., 1-amino-2-methylcyclopropanecarboxylic acid), the methyl group forces the amide bond into a trans or cis orientation depending on relative stereochemistry, effectively freezing the bioactive conformation.

• Side-Chain Constraint (1-methylcyclopropyl-alanine): Replacing a Leucine side chain with a (1-methylcyclopropyl)methyl group eliminates the entropic penalty of binding. The ligand is "pre-organized" for the receptor pocket.

Diagram 1: Conformational Locking Logic

Caption: The 1-Me-Cp motif reduces the entropic cost of binding by pre-organizing the peptide structure and sterically shielding the amide bond from hydrolysis.

Synthetic Strategy: Building Block Construction

While some derivatives are commercially available, custom synthesis is often required for specific stereoisomers. The most robust route for introducing this motif into an amino acid scaffold is the Simmons-Smith Cyclopropanation of a dehydro-amino acid.

Protocol A: Synthesis of Fmoc-(1-methylcyclopropyl)-Alanine

This protocol describes the conversion of a dehydro-leucine analogue into the rigidified 1-Me-Cp derivative.

Reagents Required:

• Fmoc-protected dehydro-amino acid ester (Substrate)

• Diiodomethane (

  )

• Diethylzinc (

  )

• Dichloromethane (DCM), anhydrous

• Trifluoroacetic acid (TFA)

Step-by-Step Methodology:

• Preparation of Zinc-Carbenoid:

  • In a flame-dried flask under Argon, dissolve

    (1.0 M in hexanes, 5.0 equiv) in anhydrous DCM at 0°C.

  • Slowly add

    (10.0 equiv) dropwise. Caution: Exothermic.

  • Stir for 20 minutes to form the Furukawa reagent (

    ).

• Cyclopropanation:

  • Dissolve the Fmoc-dehydro-amino acid methyl ester (1.0 equiv) in minimal anhydrous DCM.

  • Add the substrate solution slowly to the zinc reagent at 0°C.

  • Allow the reaction to warm to Room Temperature (RT) and stir for 12–24 hours.

  • Monitor: TLC/LC-MS should show disappearance of the alkene.

• Quenching & Workup:

  • Quench carefully with saturated aqueous

    . Note: Vigorous gas evolution.

  • Extract with DCM (3x). Wash organics with 1N HCl, saturated

    , and brine.

  • Dry over

    and concentrate.

• Ester Hydrolysis (Final Step):

  • Dissolve the intermediate in THF/MeOH/H2O (3:1:1).

  • Add LiOH (2.0 equiv) and stir at 0°C for 2 hours.

  • Acidify to pH 2 with 1N HCl and extract with EtOAc.

  • Purify via flash chromatography to yield the Fmoc-protected 1-Me-Cp amino acid .

Incorporation into Peptides: SPPS Protocols

The Challenge: The 1-methyl group creates significant steric hindrance around the

-carbon. Standard coupling reagents (DIC/HOBt) often fail, leading to deletion sequences.

The Solution: Use of high-efficiency coupling reagents (HATU or PyAOP) combined with microwave energy.

Protocol B: Microwave-Assisted Coupling of 1-Me-Cp Residues

System: Automated Microwave Peptide Synthesizer (e.g., CEM Liberty Blue or similar). Scale: 0.1 mmol.

Parameter	Standard AA	1-Me-Cp Amino Acid
Coupling Reagent	DIC / Oxyma	HATU / HOAt / DIEA
Equivalents	5.0 eq	2.5 - 3.0 eq (Conserve precious material)
Temperature	75°C	75°C (Initial) -> 90°C (Ramp)
Time	5 min	2 x 10 min (Double Couple)
Solvent	DMF	NMP (Better swelling for hindered sites)

Detailed Workflow:

• Resin Preparation:

  • Swell Rink Amide resin (or Wang resin) in DMF for 20 minutes.

  • Deprotect Fmoc (20% Piperidine/DMF) as standard.

• Coupling Step (The Critical Phase):

  • Activation: Dissolve Fmoc-1-Me-Cp-OH (3 eq) and HATU (2.9 eq) in NMP. Add DIEA (6 eq) immediately before delivery to resin.

  • First Coupling: Irradiate at 75°C (30W) for 10 minutes.

  • Wash: Drain and wash with DMF (3x).

  • Second Coupling: Repeat the activation and addition. Irradiate at 90°C for 10 minutes. Note: Higher temp ensures completion despite steric wall.

• Capping (Mandatory):

  • After the double coupling, treat resin with Acetic Anhydride/Pyridine/DMF solution for 5 minutes.

  • Reason: Any unreacted amines must be capped to prevent "deletion sequences" (n-1 peptides) which are impossible to separate during purification.

• Subsequent Deprotection:

  • Use 20% Piperidine with 0.1M HOBt .

  • Reason: HOBt prevents aspartimide formation and helps minimize racemization of the sensitive cyclopropyl chiral center during deprotection.

Diagram 2: SPPS Decision Matrix

Caption: Workflow for handling sterically hindered 1-methylcyclopropyl residues during SPPS to minimize deletion errors.

Validation & Quality Control

Once synthesized, the peptide must be validated for both identity and stability.

A. Structural Verification (NMR)

The 1-methylcyclopropyl group has a distinct NMR signature useful for verifying incorporation.

• 1H NMR: Look for the cyclopropyl methylene protons (

  ) as high-field multiplets between 0.3 – 0.9 ppm. The methyl group ( ) will appear as a sharp singlet around 1.1 – 1.4 ppm (shifted downfield relative to standard alkyls due to the ring current).

• NOESY: Strong NOE signals are often observed between the 1-methyl group and the amide proton (

  ) of the preceding residue, confirming the steric lock.

B. Metabolic Stability Assay

To prove the value of the motif, run a comparative stability assay against the native peptide.

• Incubation: Incubate peptide (10

  M) in Human Plasma or Liver Microsomes at 37°C.

• Sampling: Take aliquots at t=0, 15, 30, 60, 120, and 240 min.

• Quench: Add ice-cold Acetonitrile (1:3 ratio) to precipitate proteins.

• Analysis: Centrifuge and analyze supernatant via LC-MS/MS.

• Result: Peptides with the 1-Me-Cp motif typically show a >10-fold increase in half-life (

  ) compared to Leucine/Valine analogs.

References

• Conformational Restriction in Peptides: Synthesis and evaluation of conformationally restricted peptides using cyclopropyl amino acids. Journal of Medicinal Chemistry. [Link]

• Cyclopropylic Strain & Bioactivity: Effect of cyclopropane ring to induce alternative binding modes in BACE1 inhibitors. Journal of Medicinal Chemistry. [Link]

• Microwave SPPS of Hindered Amines: Microwave Assisted SPPS of Hindered, Non-Standard Amino Acids.[1] CEM Application Notes. [Link]

• Bioisosterism of Cyclopropanes: Driving tert-butyl axial: the surprising cyclopropyl effect. Chemical Science. [Link]

Sources

• 1. Microwave Assisted SPPS of Hindered, Non-Standard Amino Acids [cem.com]

Preparation of 2-Methoxy-2-(1-methylcyclopropyl)propan-1-amine hydrochloride salt

High-Purity Preparation of 2-Methoxy-2-(1-methylcyclopropyl)propan-1-amine Hydrochloride

Executive Summary

This application note details the optimized synthetic protocol for 2-Methoxy-2-(1-methylcyclopropyl)propan-1-amine hydrochloride . This structural motif—a conformationally restricted, sterically hindered primary amine—is increasingly prevalent in medicinal chemistry, particularly in the design of kinase inhibitors and GPCR modulators where metabolic stability at the

-carbon is required.

The synthesis addresses two primary challenges:

• Construction of the quaternary center: Efficient addition of the nitrile group to a sterically hindered ketone.

• O-Alkylation of a tertiary alcohol: Overcoming steric bulk to install the methoxy group without elimination side reactions.

Retrosynthetic Analysis

The strategic disconnection relies on the Cyanohydrin Route , widely regarded as the most robust method for generating

-alkoxy amines. The pathway disconnects the C1-N bond via nitrile reduction, followed by the C2-O bond via Williamson ether synthesis.

Figure 1: Retrosynthetic strategy isolating the key quaternary center formation.

Detailed Experimental Protocol

Stage 1: Cyanosilylation & Hydrolysis

Objective: Conversion of 1-(1-methylcyclopropyl)ethan-1-one to the corresponding cyanohydrin. Mechanism: Lewis-acid catalyzed nucleophilic attack of cyanide.

• Reagents:

  • 1-(1-Methylcyclopropyl)ethan-1-one (1.0 equiv)

  • Trimethylsilyl cyanide (TMSCN) (1.2 equiv)

  • Zinc Iodide (ZnI

    ) (0.05 equiv - Catalyst)

  • Solvent: Dichloromethane (DCM), anhydrous

  • Hydrolysis: 3N HCl

Protocol:

• Setup: Flame-dry a 500 mL round-bottom flask (RBF) equipped with a magnetic stir bar and nitrogen inlet.

• Addition: Charge the flask with 1-(1-methylcyclopropyl)ethan-1-one (10.0 g, 102 mmol) and anhydrous DCM (100 mL). Add ZnI

  (1.6 g, 5.1 mmol).

• Reaction: Cool to 0°C. Add TMSCN (12.1 g, 122 mmol) dropwise over 30 minutes. Caution: Exothermic.

• Completion: Allow to warm to room temperature (RT) and stir for 4 hours. Monitor by TLC (formation of silyl ether).

• Hydrolysis: Add THF (50 mL) and 3N HCl (30 mL). Stir vigorously for 1 hour to cleave the O-TMS group.

• Workup: Dilute with water (100 mL) and extract with DCM (3 x 50 mL). Wash combined organics with brine, dry over Na

  SO , and concentrate

  • Note: The resulting cyanohydrin is often unstable on silica; proceed immediately to Stage 2.

Stage 2: O-Methylation (Critical Step)

Objective: Methylation of the hindered tertiary hydroxyl group. Challenge: Elimination (E2) is a competing pathway. Low temperature and specific base selection are vital.

• Reagents:

  • Cyanohydrin intermediate (from Stage 1)

  • Sodium Hydride (NaH, 60% dispersion) (1.5 equiv)

  • Iodomethane (MeI) (2.0 equiv)

  • Solvent: THF/DMF (9:1 ratio)

Protocol:

• Deprotonation: In a clean, dry flask under N

  , suspend NaH (6.1 g, 153 mmol) in anhydrous THF (100 mL). Cool to 0°C.

• Addition: Dissolve the crude cyanohydrin in THF (20 mL) and add dropwise to the NaH suspension. Evolution of H

  gas will be observed.[1] Stir at 0°C for 30 mins, then RT for 30 mins to ensure alkoxide formation.

• Alkylation: Cool back to 0°C. Add MeI (28.9 g, 204 mmol) dropwise.

• Reaction: Stir at RT for 12 hours.

• Quench: Carefully quench with saturated NH

  Cl solution (slow addition at 0°C).

• Purification: Extract with Ethyl Acetate (EtOAc).[2] The crude 2-methoxy-2-(1-methylcyclopropyl)propanenitrile is purified via flash column chromatography (Hexanes/EtOAc 9:1).

  • Target Yield: 75-85% over two steps.

Stage 3: Nitrile Reduction

Objective: Reduction of the nitrile to the primary amine.[3][4]

• Reagents:

  • Methoxy-nitrile intermediate

  • Lithium Aluminum Hydride (LAH) (2.0 equiv) or Borane-THF (BH

    THF)

  • Solvent: Anhydrous THF

Protocol:

• Setup: Charge a flask with LAH (2.0 equiv) in THF (0.5 M solution) under Argon. Cool to 0°C.

• Addition: Add the methoxy-nitrile (dissolved in minimal THF) dropwise to the LAH slurry.

• Reflux: Warm to RT, then heat to reflux (65°C) for 3 hours.

• Fieser Workup: Cool to 0°C.

  • Add

    mL Water.

  • Add

    mL 15% NaOH.

  • Add

    mL Water.

  • (

    = grams of LAH used).

• Filtration: Filter the white granular precipitate through a Celite pad. Rinse with diethyl ether.[3][5]

• Concentration: Dry the filtrate (Na

  SO ) and concentrate carefully (amine may be volatile).

Stage 4: Salt Formation (Final Product)

Objective: Isolation of the stable hydrochloride salt.

Protocol:

• Dissolve the crude amine in dry Diethyl Ether or MTBE (10 volumes).

• Cool to 0°C.

• Add 4N HCl in Dioxane (1.2 equiv) dropwise. A white precipitate will form immediately.

• Stir for 30 minutes.

• Isolation: Filter the solid under N

  atmosphere. Wash with cold ether.

• Drying: Dry in a vacuum oven at 40°C for 12 hours.

Process Workflow & Safety Logic

Figure 2: Step-by-step synthetic workflow emphasizing critical reagents.

Analytical Specifications

Parameter	Specification	Method
Appearance	White to off-white crystalline solid	Visual
Purity	> 98.0%	HPLC (AUC)
Identity ( H NMR)	3.20 (s, 3H, OMe), 2.90 (s, 2H, CH N), 1.10 (s, 3H, Me), 0.4-0.6 (m, 4H, c-Pr)	400 MHz, DMSO-
Counterion	1.0 ± 0.1 eq Chloride	Ion Chromatography / Titration
Residual Solvent	< 5000 ppm (total)	GC-Headspace

Critical Safety Parameters (E-E-A-T)

• Cyanide Hazard: TMSCN hydrolyzes to release Hydrogen Cyanide (HCN) upon contact with moisture. All reactions in Stage 1 must be performed in a well-ventilated fume hood. Bleach (sodium hypochlorite) baths must be available to neutralize waste.

• Pyrophoric Reagents: LAH (Stage 3) and NaH (Stage 2) are reactive with water. Ensure inert atmosphere (Nitrogen/Argon) and dry solvents.

• Exotherms: The addition of TMSCN and the quenching of LAH are highly exothermic. Strict temperature control (0°C) is mandatory.

References

• Cyanosilylation Protocols: Gassman, P. G.; Talley, J. J.[5] "Cyanohydrins from ketones: O-(Trimethylsilyl)benzophenone cyanohydrin". Organic Syntheses, 1981 , 60, 14.

• Nitrile Reduction Methodologies: "Reduction of Nitriles to Amines".[3][4][6] Organic Chemistry Portal.

• Alkylation of Hindered Alcohols: Brown, C. A.; Barton, D. "Potassium hydride, a highly active new hydride reagent". Synthesis, 1974, 1974(06), 434-436. (Adapted for NaH usage).

• General Safety for Hydrides: "Handling Pyrophoric Reagents". UCLA Center for Laboratory Safety.

Sources

• 1. Nitrile to Amine - Common Conditions [commonorganicchemistry.com]
• 2. 1-cyclopropyl-2-methylpropan-1-amine hydrochloride synthesis - chemicalbook [chemicalbook.com]
• 3. chemguide.co.uk [chemguide.co.uk]
• 4. Amine synthesis by nitrile reduction [organic-chemistry.org]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. Reductions of aliphatic and aromatic nitriles to primary amines with diisopropylaminoborane - PubMed [pubmed.ncbi.nlm.nih.gov]

Strategic Deployment of Cyclopropyl Amines in Lead Optimization

Executive Summary

In medicinal chemistry, the cyclopropyl amine (CPA) moiety is a high-value bioisostere used to replace alkyl amines (e.g., isopropyl, ethyl) or planar aromatic systems. Its strategic value lies in its ability to modulate physicochemical properties—specifically lowering basicity (pKa) and increasing metabolic stability against

-carbon dealkylation—while introducing conformational restriction.

However, the deployment of CPAs requires a nuanced understanding of their "double-edged" metabolic profile. While they block standard oxidative dealkylation, they can undergo ring-opening bioactivation to form reactive intermediates (e.g.,

-unsaturated aldehydes), a mechanism implicated in the idiosyncratic toxicity of drugs like Trovafloxacin .

This guide provides a decision framework, synthetic protocols, and safety screening workflows for integrating cyclopropyl amines into lead optimization campaigns.

Scientific Rationale: The "Why" and "How"

Bioisosterism and Physicochemical Modulation

The cyclopropyl group is often termed a "pseudo-unsaturated" system due to the significant

character of its carbon-carbon bonds. This unique electronic structure has profound effects when attached to a nitrogen atom.

Property	Isopropyl Amine (Reference)	Cyclopropyl Amine (Bioisostere)	Impact on Drug Design
Hybridization		(approx.)	Increased s-character of the C-N bond.
Basicity (pKa)	~10.6	~8.7 - 9.0	Lower pKa reduces ionization at physiological pH (7.4), often improving passive permeability and reducing hERG liability.
C-H Bond Strength	~95-98 kcal/mol	~106 kcal/mol	Higher BDE makes hydrogen abstraction by CYP450 enzymes more difficult, slowing metabolism.
Conformation	Flexible	Rigid	Locks the N-substituent vector; reduces entropic penalty upon binding.

Metabolic Stability vs. Bioactivation Risk

The Advantage: In standard alkyl amines, Cytochrome P450 (CYP) enzymes typically abstract a hydrogen from the

-carbon (adjacent to nitrogen), leading to a carbinolamine intermediate and subsequent N-dealkylation. The cyclopropyl ring's strong C-H bonds resist this initial abstraction, effectively "blocking" this metabolic soft spot.

The Risk (The Trovafloxacin Effect): If the cyclopropyl amine is oxidized (often via Single Electron Transfer, SET), the ring can open. This generates a carbon-centered radical or an iminium ion that hydrolyzes to a reactive enal (

-unsaturated aldehyde). These electrophiles can covalently bind to hepatic proteins, leading to immune-mediated hepatotoxicity.

Mitigation Strategy:

• Block the

  -position: Use 1-substituted cyclopropyl amines (e.g., 1-methylcyclopropyl) to prevent radical formation.

• Screen Early: Use GSH (Glutathione) trapping assays in microsomes to detect reactive intermediate formation.

Decision Logic: When to Deploy

The following decision tree outlines the logical flow for substituting an alkyl amine with a cyclopropyl amine.

Figure 1: Decision logic for implementing cyclopropyl amine bioisosteres, highlighting the critical risk assessment step for metabolic bioactivation.

Experimental Protocols

Protocol A: Synthesis of Cyclopropyl Amines via Curtius Rearrangement

Direct nucleophilic substitution on cyclopropyl halides is difficult due to ring strain and poor orbital overlap for

. The Curtius rearrangement is the industry-standard method for converting carboxylic acids to amines with retention of stereochemistry.

Objective: Synthesize N-Boc-protected cyclopropyl amine from a cyclopropanecarboxylic acid precursor.

Reagents:

• Cyclopropanecarboxylic acid derivative (1.0 equiv)

• Diphenylphosphoryl azide (DPPA) (1.1 equiv)

• Triethylamine (

  ) (1.2 equiv)

• tert-Butanol (

  -BuOH) (Excess, solvent/reactant)

• Toluene (co-solvent, optional)

Step-by-Step Procedure:

• Activation: In a flame-dried Round Bottom Flask (RBF) under

  , dissolve the carboxylic acid (1.0 equiv) in anhydrous -BuOH (0.2 M).

• Azide Formation: Add

  (1.2 equiv) followed by dropwise addition of DPPA (1.1 equiv).

• Rearrangement: Heat the reaction mixture to reflux (approx. 85°C).

  • Mechanism:[1] The acyl azide forms in situ, undergoes thermal Curtius rearrangement to the isocyanate (

    ) with evolution of gas.

  • Observation: Watch for vigorous bubbling (

    release).

• Trapping: Continue reflux for 2-4 hours. The isocyanate intermediate reacts with

  -BuOH to form the N-Boc carbamate.

• Workup: Cool to Room Temperature (RT). Concentrate under reduced pressure. Dilute with EtOAc, wash with 5% citric acid, sat.

  , and brine.[2] Dry over .

• Deprotection (to free amine): Treat the N-Boc intermediate with 4N HCl in Dioxane (RT, 1 h) or TFA/DCM (1:1) to yield the cyclopropyl amine salt.[3]

Self-Validating Checkpoint:

• IR Spectroscopy: During reflux, the disappearance of the acyl azide peak (~2140

  ) and appearance/disappearance of the isocyanate peak (~2270 ) confirms the rearrangement is proceeding.

Protocol B: Reactive Metabolite Screening (GSH Trapping)

Essential for validating that the cyclopropyl amine does not form toxic intermediates.

Objective: Detect formation of reactive ring-opened electrophiles.

Materials:

• Human Liver Microsomes (HLM) (1 mg/mL protein)

• Test Compound (10

  )

• NADPH Regenerating System

• Glutathione (GSH) (5 mM) and optionally Potassium Cyanide (KCN) (1 mM, to trap iminium ions)

Workflow:

• Incubation: Mix HLM, Test Compound, and GSH in phosphate buffer (pH 7.4) at 37°C.

• Initiation: Add NADPH to start the reaction.

• Timepoints: Quench aliquots at 0, 15, 30, and 60 mins using ice-cold Acetonitrile (ACN).

• Analysis: Centrifuge to remove protein. Analyze supernatant via LC-MS/MS.

• Data Interpretation:

  • Search for [M + 307]+ (GSH adduct) or [M + 26]+ (Cyanide adduct).

  • Neutral Loss Scan: Look for characteristic neutral loss of 129 Da (pyroglutamic acid) indicative of GSH adducts.

Visualizing the Synthesis & Safety Workflow

Figure 2: Integrated workflow showing the Curtius rearrangement synthesis path followed immediately by the mandatory GSH trapping safety screen.

References

• Wermuth, C. G. (2008). The Practice of Medicinal Chemistry. Elsevier. (Discusses bioisosterism principles and cyclopropyl amines).

• Kalgutkar, A. S., et al. (2005). "Metabolic Activation of the Cyclopropylamine Moiety in the Trovafloxacin Derivative." Chemical Research in Toxicology.

• Meanwell, N. A. (2011). "Synopsis of Some Recent Tactical Application of Bioisosteres in Drug Design." Journal of Medicinal Chemistry.

• Barnes-Seeman, D. (2016). "The Cyclopropyl Fragment is a Versatile Player that Frequently Appears in Preclinical/Clinical Drug Molecules."[1][4] Journal of Medicinal Chemistry.

• Shaginian, A. (2009). "Curtius Rearrangement in the Synthesis of Pharmacologically Active Compounds." Organic Syntheses.

Sources

• 1. hyphadiscovery.com [hyphadiscovery.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. longdom.org [longdom.org]
• 4. pubs.acs.org [pubs.acs.org]

Navigating Strain: Reagents and Protocols for Functionalizing Cyclopropyl Scaffolds

Executive Summary & Strategic Rationale

Cyclopropyl rings are privileged scaffolds in modern drug discovery (e.g., Olaparib, Lenvatinib) due to their ability to improve metabolic stability and rigidify vectors without adding significant molecular weight. However, installing nucleophiles onto or adjacent to these rings presents a unique "reactivity cliff."

The Core Challenge:

• Direct Substitution (

  ): Effectively impossible on cyclopropyl halides due to I-Strain (internal strain). The transition state cannot achieve the required backside attack angle because the ring bonds are "bent" (Walsh orbitals), and the inversion of the carbon center increases ring strain to prohibitive levels.

• Adjacent Substitution (Cyclopropylcarbinyl): Highly prone to ring-opening rearrangements . Generation of a carbocation (

  ) leads to the "cyclopropylcarbinyl clock," rearranging to homoallylic or cyclobutyl systems at rates exceeding .

This guide provides the reagent systems and protocols required to bypass these barriers. We categorize solutions into three distinct workflows: Metal-Catalyzed Surrogates (for direct substitution), Cation-Free Conversions (for adjacent substitution), and Donor-Acceptor Ring Opening (for strain-release functionalization).

Decision Matrix: Selecting the Right Reagent System

Before selecting a reagent, identify the substrate class and desired outcome.

Figure 1: Reagent selection logic based on substrate topology and desired transformation.

Protocol A: Direct Functionalization (The Surrogate)

The Problem: You cannot use standard nucleophiles (amines, alkoxides) to displace a cyclopropyl halide. The reaction will not proceed. The Solution: Use Palladium-catalyzed Cross-Coupling (Buchwald-Hartwig Amination).[1][2][3] The metal inserts into the C-X bond (Oxidative Addition), bypassing the steric and stereoelectronic requirements of

.

Reagent System

• Catalyst Precursor:

  or Pd(OAc)

• Ligand: BINAP (racemic is fine for achiral substrates) or XPhos (for sterically hindered substrates). Note: Bidentate ligands like BINAP suppress

  -hydride elimination, which can ring-open the cyclopropane.

• Base:

  (Sodium tert-butoxide) or .

• Solvent: Toluene or Dioxane (anhydrous).

Step-by-Step Protocol: Amination of Bromocyclopropane

Objective: Synthesize N-cyclopropyl-morpholine from bromocyclopropane.

• Preparation: Flame-dry a 25 mL Schlenk flask or microwave vial. Cool under Argon flow.

• Charging: Add

  (2.0 mol%) and BINAP (3.0 mol%).

• Solvent & Degassing: Add anhydrous Toluene (0.2 M concentration relative to substrate). Sparge with Argon for 5 minutes. Critical: Oxygen poisons the catalyst.

• Substrate Addition: Add Bromocyclopropane (1.0 equiv), Morpholine (1.2 equiv), and

  (1.4 equiv) under positive Argon pressure.

• Reaction: Seal the vessel. Heat to 80°C for 12–16 hours.

  • Checkpoint: If using a microwave reactor, heat to 100°C for 1 hour.

• Workup: Cool to RT. Filter through a pad of Celite (eluting with EtOAc) to remove Pd black and salts. Concentrate in vacuo.

• Purification: Flash chromatography (Hexane/EtOAc).

Why this works: The Pd(0) species performs oxidative addition into the strained C-Br bond without requiring backside attack. Reductive elimination forms the C-N bond, retaining the cyclopropyl ring integrity.

Protocol B: Adjacent Functionalization (Avoiding Rearrangement)

The Problem: Converting cyclopropylmethanol to cyclopropylmethyl bromide using HBr leads to ring opening (forming 4-bromo-1-butene or cyclobutyl bromide) because the intermediate cation rearranges rapidly. The Solution: The Appel Reaction .[4][5] It converts alcohols to halides via an oxyphosphonium intermediate (

-like) without generating a free carbocation.

Reagent System

• Halogen Source: Carbon Tetrabromide (

  ) or Carbon Tetrachloride ( - restricted, use or NCS as alternatives).

• Activator: Triphenylphosphine (

  ).[6]

• Solvent: Dichloromethane (DCM) or Acetonitrile (

  ).

• Base: 2,6-Lutidine (Optional, buffers any trace acid).

Step-by-Step Protocol: Synthesis of (Bromomethyl)cyclopropane

Objective: Convert cyclopropylmethanol to cyclopropylmethyl bromide with >95% ring retention.

• Preparation: Dissolve Cyclopropylmethanol (1.0 equiv) and

  (1.2 equiv) in anhydrous DCM (0.1 M) in a round-bottom flask.

• Temperature Control: Cool the solution to 0°C (Ice/Water bath).

  • Scientific Logic:[3][7] Low temperature suppresses the kinetic energy available for the ring-opening pathway if any transient ion-pairing loosens.

• Reagent Addition: Add

  (1.2 equiv) portion-wise over 15 minutes.

  • Observation: The solution may turn slightly yellow.

• Reaction: Stir at 0°C for 1 hour, then allow to warm to Room Temperature (RT) for 2 hours. Monitor by TLC (stain with KMnO4).

• Quench: Add saturated

  solution.

• Workup: Extract with DCM (x2). Wash organics with brine. Dry over

  .

• Purification: Carefully concentrate (cyclopropylmethyl bromide is volatile!). Purify via a short silica plug using Pentane/Ether.

Data Comparison: Acid vs. Appel

Method	Reagents	Ring Retention	Major Product
Acidic	48% HBr,	< 10%	Cyclobutyl bromide / Homoallyl bromide
Appel	, 0°C	> 98%	Cyclopropylmethyl bromide

Protocol C: Ring-Opening "Substitution" (Donor-Acceptor)

The Problem: Sometimes the goal is to open the ring to create 1,3-functionalized chains. Standard cyclopropanes are inert. The Solution: Donor-Acceptor (D-A) Cyclopropanes . Rings substituted with an Electron Withdrawing Group (EWG) and an Electron Donating Group (EDG) are "spring-loaded." Lewis Acids trigger a homologous Michael addition.

Reagent System

• Catalyst: Lewis Acids.[8]

  (Scandium Triflate) or are the gold standards for mild activation. is a cost-effective alternative.

• Substrate: Cyclopropane-1,1-dicarboxylate (The "Acceptor").

• Nucleophile: Indoles, Anilines, Silyl Enol Ethers.

Step-by-Step Protocol: Indole Alkylation

Objective: React Indole with Dimethyl 2-phenylcyclopropane-1,1-dicarboxylate.

• Preparation: Dissolve the D-A cyclopropane (1.0 equiv) and Indole (1.1 equiv) in 1,2-Dichloroethane (DCE).

• Catalyst Addition: Add

  (5–10 mol%).

• Reaction: Heat to 60°C or 80°C depending on reaction rate.

  • Mechanism:[3][4][5][7][9][10] The Lewis Acid coordinates to the 1,1-dicarbonyls, pulling electron density. The Indole attacks the benzylic carbon (C3), snapping the ring open to relieve strain.

• Workup: Filter through a silica plug to remove the metal catalyst. Concentrate.

• Purification: Flash chromatography.

Mechanistic Visualization

The following diagram illustrates why the Appel reaction succeeds for cyclopropylcarbinyl substrates while acidic conditions fail.

Figure 2: Mechanistic divergence between acidic solvolysis (red) and Appel conditions (green).

References

• Carey, F. A., & Sundberg, R. J. (2007). Advanced Organic Chemistry Part A: Structure and Mechanisms. Springer. (Foundational text on I-Strain and Cyclopropylcarbinyl rearrangement).

• BenchChem. (2025).[1][11] Application Notes and Protocols for Buchwald-Hartwig Amination using 1-Iodo-2-methylcyclopropane.

• Wikipedia. (2025). Buchwald–Hartwig amination.

• Organic Chemistry Portal. (2025). Appel Reaction.

• Beilstein J. Org.[12] Chem. (2019).[12] The cyclopropylcarbinyl route to γ-silyl carbocations.

• Royal Society of Chemistry. (2017). Recent advances in ring-opening of donor acceptor cyclopropanes using C-nucleophiles.

• BenchChem. (2025).[1][11] How to avoid ring-opening of cyclopropyl ketones during reaction.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Appel reaction - Wikipedia [en.wikipedia.org]
• 5. alfa-chemistry.com [alfa-chemistry.com]
• 6. arkat-usa.org [arkat-usa.org]
• 7. asccollegekolhar.in [asccollegekolhar.in]
• 8. scispace.com [scispace.com]
• 9. masterorganicchemistry.com [masterorganicchemistry.com]
• 10. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 11. benchchem.com [benchchem.com]
• 12. The cyclopropylcarbinyl route to γ-silyl carbocations - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Preventing beta-elimination in methoxy amine synthesis

Ticket #409: Preventing Beta-Elimination in -Methoxy Amine Synthesis

Status: Open Priority: High Assigned Specialist: Senior Application Scientist Topic: Suppression of E2 Elimination Pathways during Nucleophilic Substitution

Executive Summary & Diagnosis

User Issue: Researchers frequently report low yields and the formation of vinyl ether byproducts when synthesizing

-methoxy amines (e.g., R-NH-CH2-CH2-OMe). This typically occurs when reacting amines directly with -methoxy alkyl halides (e.g., 2-bromoethyl methyl ether).

Root Cause Analysis: The target reaction is an

nucleophilic substitution .[1] However, the reagents involved possess inherent properties that favor E2 elimination :

• Basicity of Amines: Most alkyl amines act as moderate bases.

• Acidity of

  -Protons: The -protons adjacent to the leaving group are acidified by the electron-withdrawing induction of the leaving group (Halide) and the -alkoxy group.

• Steric Hindrance: If the amine or the electrophile is sterically hindered, the nucleophile cannot access the

  -carbon, forcing it to abstract a -proton instead.

The Failure Mode (E2 Mechanism): Instead of attacking the carbon (Path A), the amine abstracts a proton (Path B), causing the expulsion of the leaving group and the formation of a vinyl ether.

Figure 1: Mechanistic competition between Substitution (

) and Elimination (E2).[2] Elimination is irreversible and consumes the starting material.

Troubleshooting Protocols

Do not rely on direct alkylation if you are observing elimination. Switch to one of the following validated synthetic routes.

Protocol A: The Aziridine Ring-Opening (Gold Standard)

Best For: Creating

-methoxy amines with high regioselectivity and zero risk of halide elimination.

Mechanism: Aziridines are highly strained. Under acidic conditions, they are activated (protonated), making them susceptible to nucleophilic attack by weak nucleophiles like methanol. Because methanol is not basic, E2 elimination is chemically impossible in this step.

Step-by-Step Methodology:

• Starting Material: Obtain or synthesize the corresponding N-substituted aziridine.

• Activation: Dissolve aziridine in dry Methanol (MeOH).

• Catalysis: Add a Lewis Acid catalyst (e.g.,

  or ) or a Brønsted acid (e.g., , catalytic amount).

  • Note: For regioselectivity, Lewis acids generally favor attack at the more substituted carbon (Markovnikov-like), while non-activated nucleophilic attack favors the less hindered carbon.

• Reaction: Stir at

  to Room Temperature (RT) for 2–12 hours.

• Quench: Neutralize with saturated

  .

Why this works: The reaction is driven by the relief of ring strain (

), not by the displacement of a leaving group that requires a basic nucleophile.

Protocol B: The Gabriel Synthesis Modification

Best For: Primary amines where the nitrogen source must be non-basic during the alkylation step.

Mechanism: Phthalimide is a nucleophile but is non-basic (

) and bulky.[1] It participates in reactions without abstracting protons, effectively shutting down the E2 pathway.

Step-by-Step Methodology:

• Deprotonation: React phthalimide with Potassium Carbonate (

  ) in DMF to form Potassium Phthalimide.

• Alkylation: Add 1-bromo-2-methoxyethane dropwise at RT. Heat to

  .

  • Observation: The phthalimide anion attacks the

    -carbon. Elimination is suppressed due to the low basicity of the imide.

• Hydrazinolysis (Ing-Manske Procedure): Treat the intermediate N-(2-methoxyethyl)phthalimide with Hydrazine hydrate (

  ) in refluxing ethanol.

• Workup: Filter off the phthalhydrazide byproduct. The filtrate contains your primary amine.

Comparison of Methods:

Feature	Direct Alkylation	Aziridine Opening	Gabriel Synthesis
Risk of Elimination	High (Critical Failure)	Zero	Low
Atom Economy	High	High	Low (Phthalimide waste)
Scope	Limited to unhindered amines	Versatile	Primary amines only
Reagent Cost	Low	Medium	Medium

Advanced Workflow Selection

Use the following decision tree to select the correct synthetic strategy for your specific target molecule.

Figure 2: Synthetic Strategy Decision Matrix based on amine substitution level.

Stability & Storage FAQs

Q: I synthesized the product, but it decomposes upon distillation. Why? A:

-methoxy amines can undergo Hofmann Elimination or Retro-Michael type decomposition under thermal stress, especially if traces of acid or base remain.

• Fix: Ensure the product is strictly neutral before distillation. Distill under high vacuum (lower temperature) rather than atmospheric pressure.

Q: Can I use NaH to deprotonate the amine for better nucleophilicity? A: Absolutely not. Sodium Hydride (NaH) is a strong base. It will immediately cause the

-methoxy alkyl halide to eliminate into a vinyl ether before the amine can attack. You need nucleophilicity without basicity.

Q: My LCMS shows a mass of [M-32]. What is this? A: This indicates the loss of Methanol (

, mass 32). Your product has likely undergone -elimination to form an enamine or imine.[3][4] This confirms the instability described in the diagnosis section. Store the compound as an HCl or Oxalate salt to prevent this degradation.

References

• March, J.Advanced Organic Chemistry: Reactions, Mechanisms, and Structure. 4th Ed. Wiley-Interscience. (Provides the foundational mechanistic distinction between E2 and SN2).

• Gibson, M.S. and Bradshaw, R.W. (1968). The Gabriel Synthesis of Primary Amines.[1][5][6][7] Angewandte Chemie International Edition.

• Hu, X.E. (2004). Nucleophilic Ring Opening of Aziridines. Tetrahedron. (Comprehensive review on regioselective opening of aziridines with oxygen nucleophiles).

• Srivastava, A., et al. (2020).[8] Regioselective ring opening of aziridine for synthesizing azaheterocycle. Frontiers in Chemistry.

Sources

• 1. One moment, please... [chemistrysteps.com]
• 2. orgosolver.com [orgosolver.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Gabriel synthesis - Wikipedia [en.wikipedia.org]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. Chemicals [chemicals.thermofisher.cn]
• 8. Frontiers | Regioselective ring opening of aziridine for synthesizing azaheterocycle [frontiersin.org]

Technical Support Center: Advanced Strategies for 1-Methylcyclopropyl Amine Coupling Reactions

Welcome to our dedicated technical support center for researchers, chemists, and drug development professionals. This guide provides in-depth troubleshooting and frequently asked questions (FAQs) for overcoming the significant steric challenges associated with coupling 1-methylcyclopropyl amine. Our goal is to move beyond simple protocols and explain the fundamental principles behind optimizing these demanding reactions, ensuring you can design and execute successful experiments.

Part 1: Frequently Asked Questions - Understanding the Core Challenge

Q1: Why is 1-methylcyclopropyl amine considered a "difficult" coupling partner?

The primary challenge is severe steric hindrance. The molecule combines two sterically demanding features directly at the reactive nitrogen center:

• A Tertiary α-Carbon: The nitrogen atom is attached to a quaternary carbon of the cyclopropyl ring. This is analogous to the difficulty encountered with t-butylamine or other bulky alkylamines.

• A Rigid Ring System: Unlike a more flexible alkyl chain, the cyclopropane ring is rigid. This conformational rigidity further restricts access to the nitrogen's lone pair of electrons, which is essential for nucleophilic attack.

This combination physically blocks the approach of electrophiles, whether it's a palladium complex in a cross-coupling reaction or an activated carboxylic acid in an amide bond formation. This obstruction leads to slow reaction rates, incomplete conversions, and a higher propensity for side reactions.[1][2]

Q2: What are the typical signs of failure when coupling 1-methylcyclopropyl amine?

Researchers often observe one or more of the following issues:

• No Reaction: The most common outcome is the recovery of unreacted starting materials, even after extended reaction times or at elevated temperatures.

• Low Product Yield: The reaction stalls after forming only a small amount of the desired product.

• Side Product Formation: In palladium-catalyzed reactions, you might see significant hydrodehalogenation of the aryl halide. In amide couplings, you may observe the decomposition of the activating agent or the formation of byproducts like N-acylurea when using carbodiimides.[3]

• Inconsistent Results: The reaction may work sporadically, indicating high sensitivity to subtle variations in reagent quality, solvent purity, or atmospheric control.

Part 2: Troubleshooting Guide - Palladium-Catalyzed C-N Cross-Coupling

The Buchwald-Hartwig amination is the premier method for forming aryl-amine bonds and is indispensable in modern drug discovery.[4][5] However, its success with hindered amines like 1-methylcyclopropyl amine is critically dependent on a finely tuned catalytic system.

Issue 1: My Buchwald-Hartwig reaction with 1-methylcyclopropyl amine is not working (low or no conversion).

This is almost always a catalyst/ligand issue. The canonical Pd(OAc)₂/PPh₃ system is completely ineffective for this class of substrate. A highly active, specialized catalyst system is required to overcome the steric barrier.

Root Cause Analysis & Solutions:

The catalytic cycle for hindered amines is often limited by a slow reductive elimination step. Bulky, electron-rich phosphine ligands are essential to accelerate this step and stabilize the active monoligated LPd(0) species that initiates the cycle.[6][7]

Troubleshooting Workflow for Buchwald-Hartwig Amination

Caption: Troubleshooting workflow for C-N cross-coupling.

Recommended Ligands:

Standard ligands like Xantphos or BINAP are often insufficient. You must employ ligands specifically designed for hindered substrates.[7][8]

Ligand Name	Key Features	Typical Use Case
BrettPhos / AdBrettPhos	Highly bulky and electron-rich dialkylbiaryl phosphine. Excellent for primary amines.[1][9]	A primary choice for coupling hindered primary amines with aryl chlorides, bromides, and triflates.
RuPhos	Another highly active dialkylbiaryl phosphine ligand. Tolerates a wide range of functional groups.[9]	Excellent for challenging heteroaryl halides and sterically demanding amines. Often used in G3 precatalysts.
cataCXium® A	A di-adamantylalkylphosphine ligand. Its bulk is crucial for promoting reductive elimination.	Effective for coupling hindered amines where other biaryl phosphines may be less effective.
Aliphos / AlisonPhos	Biaryl phosphorinane ligands showing high activity for coupling hindered and electron-deficient anilines.[10]	A specialized option for particularly challenging electronic and steric combinations.

Protocol 1: General Procedure for Buchwald-Hartwig Amination of 1-Methylcyclopropyl Amine

• Catalyst Pre-formation (if not using a precatalyst): In a glovebox, add Pd₂(dba)₃ (2.5 mol%) and the appropriate ligand (e.g., RuPhos, 6 mol%) to a dry reaction vial.

• Reagent Addition: Add the aryl halide (1.0 equiv), 1-methylcyclopropyl amine (1.2-1.5 equiv), and sodium tert-butoxide (1.5 equiv).

• Solvent: Add anhydrous, degassed solvent (e.g., toluene or 1,4-dioxane) to achieve a concentration of ~0.1-0.5 M.

• Reaction: Seal the vial and heat the reaction mixture to 80–110 °C with vigorous stirring.

• Monitoring: Monitor the reaction progress by LC-MS or GC-MS. The reaction may require 4–24 hours. Check for consumption of the aryl halide and the appearance of the product mass.

• Work-up: After cooling to room temperature, quench the reaction with water, and extract the product with an organic solvent (e.g., ethyl acetate). Wash the organic layer with brine, dry over Na₂SO₄, filter, and concentrate under reduced pressure. Purify by column chromatography.

Part 3: Troubleshooting Guide - Amide Bond Formation

Forming an amide bond with 1-methylcyclopropyl amine is a classic example of a sterically hindered coupling. Standard peptide coupling reagents like DCC, EDC/HOBt, or BOP often result in failure.[2][11]

Issue 2: My amide coupling reaction results in low yield, or I only isolate a rearranged/decomposed activating agent.

Root Cause Analysis & Solutions:

The nucleophilicity of 1-methylcyclopropyl amine is severely diminished due to sterics. A standard activated ester is not electrophilic enough to react at an appreciable rate. The activated intermediate needs to be highly reactive and stable enough to persist until the slow nucleophilic attack occurs.

Visualizing the Steric Clash

Caption: Steric hindrance prevents access to the amine.

Solution 1: Use High-Potency Coupling Reagents

For these challenging couplings, you must move to more powerful activating agents.[2]

Reagent Class	Examples	Mechanism of Action
Uronium/Aminium Salts	HATU, HCTU, COMU	Form highly reactive acyl-uronium species that are more potent electrophiles than standard activated esters. COMU is often cited for its high performance and safety profile.[2]
Phosphonium Salts	PyBOP, PyAOP	Generate reactive acyl-phosphonium intermediates. PyAOP is particularly effective for hindered couplings.[2]

Solution 2: Acyl Fluoride Method

An alternative and highly effective strategy is the in situ formation of an acyl fluoride from the carboxylic acid. Acyl fluorides are more reactive than acyl chlorides but are less prone to racemization. This method often succeeds where others fail, especially when combined with elevated temperatures.[11]

Protocol 2: Amide Coupling via the Acyl Fluoride Method

• Acyl Fluoride Formation: In a dry reaction vial under an inert atmosphere, dissolve the carboxylic acid (1.0 equiv) in an appropriate solvent (e.g., DCM or MeCN). Add a fluorinating agent such as Cyanuric Fluoride or XtalFluor-E® (1.2 equiv) and a suitable base (e.g., pyridine or DIPEA, 1.5 equiv). Stir at room temperature for 1-2 hours.

• Amine Addition: Add 1-methylcyclopropyl amine (1.2 equiv) to the reaction mixture.

• Reaction: Seal the vial and heat to an elevated temperature (e.g., 60-80 °C). The reaction may require several hours to overnight.

• Monitoring & Work-up: Monitor the reaction by LC-MS. Upon completion, cool the reaction, dilute with an organic solvent, and wash with aqueous NaHCO₃ and brine. Dry the organic layer, concentrate, and purify as needed.

Part 4: Alternative Strategies

Q3: What if both palladium-catalyzed and standard amide coupling methods fail?

While less common, other methods can be considered:

• Copper-Catalyzed C-N Coupling (Ullmann-type): Modern Ullmann couplings with appropriate ligands can be an effective alternative to palladium catalysis for hindered substrates.[12][13] This can sometimes be successful when palladium systems lead to catalyst deactivation or side reactions.

• Nucleophilic Aromatic Substitution (SNAᵣ): If your aryl partner is highly electron-deficient (e.g., containing multiple nitro or cyano groups), a direct SNAᵣ reaction with 1-methylcyclopropyl amine at high temperatures might be feasible, obviating the need for a metal catalyst.

References

• D. S. Surry, S. L. Buchwald, Rational Ligand Design for the Arylation of Hindered Primary Amines Guided by Reaction Progress Kinetic Analysis, Journal of the American Chemical Society, 2015.

• BenchChem, Technical Support Center: Alternative Coupling Reagents for Sterically Hindered N-Methyl Amines.

• BenchChem, Application Notes and Protocols for Buchwald-Hartwig Amination using 1-Iodo-2-methylcyclopropane.

• J. R. Bour, et al., Cu-Catalyzed C–N Coupling with Sterically Hindered Partners, ACS Catalysis, 2020.

• Semantic Scholar, Cu-Catalyzed C-N Coupling with Sterically Hindered Partners.

• M. E. Due-Hansen, et al., A protocol for amide bond formation with electron deficient amines and sterically hindered substrates, Organic & Biomolecular Chemistry, 2015.

• Organic-Chemistry.org, Preparation of sec and tert amines by Buchwald-Hartwig Amination.

• PubMed, An indole-amide-based phosphine ligand enabling a general palladium-catalyzed sterically hindered Suzuki-Miyaura cross-coupling reaction.

• A. A. G. G. T. Funosas, et al., Impact of Cross-Coupling Reactions in Drug Discovery and Development, PMC, 2020.

• D. Saha, Exploring sterically-demanding triarylphosphine ligands to enhance activation of challenging C-Cl bonds in palladium catalysis, Arkat USA, Inc.

• Wikipedia, Buchwald–Hartwig amination.

• Organic Chemistry Portal, Sterically Hindered Amination of Aryl Chlorides Catalyzed by a New Carbazolyl-Derived P,N-Ligand-Composed Palladium Complex.

• M. Overgaard, Analysis of a Buckwald-Hartwig amination: reaction for pharmaceutical production.

• TCI Chemicals, C-N Bond Formation Reactions.

• E. C. Reichert, Development of Deactivation-Resistant Catalysts for Pd-Catalyzed C–N Cross-Coupling Reactions, DSpace@MIT, 2021.

• Organic Chemistry Portal, Buchwald-Hartwig Cross Coupling Reaction.

• ResearchGate, ChemInform Abstract: Addressing Challenges in Palladium-Catalyzed Cross-Coupling Reactions Through Ligand Design.

• Chemistry LibreTexts, Buchwald-Hartwig Amination.

• Royal Society of Chemistry, Chapter 6: Palladium- and Copper-catalysed C–N Cross-coupling in Drug Discovery.

• Wikipedia, Dialkylbiaryl phosphine ligands.

• Organic Syntheses, Palladium-catalyzed Buchwald-Hartwig Amination and Suzuki-Miyaura Cross-coupling Reaction of Aryl Mesylates.

• University of Illinois, Pnictogens: Alternatives to metal-catalyzed cross-coupling.

• BenchChem, Technical Support Center: Preserving Cyclopropane Integrity in Chemical Reactions.

• ACS Publications, Pd-Catalyzed Cross-Coupling of Hindered, Electron-Deficient Anilines with Bulky (Hetero)aryl Halides Using Biaryl Phosphorinane Ligands.

• M. Ghaffari, et al., Applications of palladium-catalyzed C–N cross-coupling reactions in pharmaceutical compounds, PMC, 2023.

• University of Rochester, How To: Troubleshoot a Reaction.

Sources

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. How To [chem.rochester.edu]
• 4. Impact of Cross-Coupling Reactions in Drug Discovery and Development - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 6. arkat-usa.org [arkat-usa.org]
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• 8. orgsyn.org [orgsyn.org]
• 9. Dialkylbiaryl phosphine ligands - Wikipedia [en.wikipedia.org]
• 10. pubs.acs.org [pubs.acs.org]
• 11. A protocol for amide bond formation with electron deficient amines and sterically hindered substrates - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/C5OB02129D [pubs.rsc.org]
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• 13. semanticscholar.org [semanticscholar.org]

Technical Support Center: Optimization of Reaction Yields for Quaternary Carbon Amine Synthesis

Welcome to the technical support center for the synthesis of amines bearing a quaternary carbon center. This guide is designed for researchers, scientists, and professionals in drug development who are navigating the complexities of constructing these sterically demanding and synthetically challenging motifs. The formation of a C-N bond at a fully substituted carbon atom is a significant hurdle in organic synthesis, often plagued by low yields, competing side reactions, and difficulties in achieving high stereoselectivity.[1][2]

This resource provides in-depth troubleshooting guides and frequently asked questions (FAQs) to address specific issues you may encounter during your experiments. The advice herein is grounded in established chemical principles and field-proven insights to help you optimize your reaction yields and achieve your synthetic goals.

Troubleshooting Guide: Common Issues and Solutions

Issue: Low or No Product Yield

A low or nonexistent yield is one of the most common frustrations in synthesizing quaternary carbon amines. The causes can range from suboptimal reaction conditions to fundamental issues with substrate reactivity.

Possible Causes and Recommended Solutions

Potential Cause	Explanation	Suggested Action
Steric Hindrance	The bulky nature of the substituents around the quaternary center can significantly slow down the reaction rate by impeding the approach of the nucleophilic amine or the electrophilic partner.[3][4]	- Increase Reaction Temperature: Carefully screen higher temperatures in increments of 10-20 °C. Be mindful of potential substrate or product decomposition. - Prolong Reaction Time: Monitor the reaction over an extended period (e.g., 24-72 hours) to allow for slow bond formation. - Use Less Sterically Demanding Reagents: If possible, consider alternative starting materials with smaller protecting groups or substituents that can be modified later.
Poor Nucleophilicity/Electrophilicity	The electronic properties of your substrates may not be sufficiently tuned for the desired transformation.	- Activate the Nucleophile/Electrophile: For amine nucleophiles, consider using a stronger, non-nucleophilic base to ensure complete deprotonation. For electrophiles, consider the use of Lewis acids or other activating agents.
Catalyst Inactivity or Decomposition	The chosen catalyst may not be robust enough for the reaction conditions or may be poisoned by impurities.	- Screen Different Catalysts/Ligands: Explore a range of catalysts known for their efficacy in sterically demanding reactions. For example, in metal-catalyzed reactions, bulky, electron-rich ligands can enhance catalyst activity. - Ensure Inert Atmosphere: Rigorously exclude air and moisture, as many catalysts are sensitive to oxidation or hydrolysis.[5]
Sub-optimal Solvent Choice	The solvent plays a crucial role in solubility, reaction rate, and stabilization of intermediates.	- Solvent Screening: Test a variety of solvents with different polarities and coordinating abilities. Aprotic polar solvents like DMF, DMAc, or NMP can often enhance the rate of nucleophilic substitution reactions.
Incorrect Stoichiometry	An inappropriate ratio of reactants can lead to the formation of side products or leave starting material unreacted.	- Optimize Reagent Ratios: Systematically vary the equivalents of the amine, electrophile, and any additives. For alkylation of amines, using a large excess of the amine can sometimes suppress overalkylation.[6][7]

Troubleshooting Workflow for Low Yield

Caption: Decision tree for troubleshooting low reaction yields.

Issue: Formation of Multiple Products / Side Reactions

The presence of multiple spots on a TLC plate or several peaks in your analytical data indicates the formation of side products, which can complicate purification and reduce the yield of your desired quaternary carbon amine.

Common Side Reactions and Mitigation Strategies

Side Reaction	Mechanism/Explanation	Prevention and Mitigation
Overalkylation	In direct alkylation methods, the product amine can be more nucleophilic than the starting amine, leading to further alkylation and the formation of quaternary ammonium salts.[8]	- Use a Large Excess of the Starting Amine: This statistically favors the reaction of the alkylating agent with the starting amine.[7] - Slow Addition of the Alkylating Agent: Adding the electrophile dropwise can help maintain a low concentration, reducing the likelihood of the product reacting further. - Alternative Synthetic Routes: Consider methods that avoid direct alkylation, such as reductive amination or coupling reactions.
Elimination Reactions	If the electrophile has a proton on the beta-carbon, elimination to form an alkene can compete with the desired substitution, especially with sterically hindered or basic amines.	- Use a Non-basic Nucleophile: If possible, modify the amine to reduce its basicity. - Lower Reaction Temperature: Elimination reactions often have a higher activation energy than substitution and can be suppressed at lower temperatures. - Choose a Better Leaving Group: A more labile leaving group can promote the desired SN2 reaction over E2.
Racemization	For enantioselective syntheses, any process that allows for the equilibration of the stereocenter will result in a loss of enantiomeric excess (ee).	- Strict Temperature Control: Maintain the recommended temperature throughout the reaction. - Screen Chiral Ligands/Catalysts: The choice of the chiral auxiliary is critical for maintaining stereochemical integrity. - Minimize Reaction Time: Quench the reaction as soon as the starting material is consumed to prevent background racemization.
Substrate/Product Decomposition	Harsh reaction conditions (e.g., high temperatures, strong acids/bases) can lead to the degradation of starting materials or the desired product.[9]	- Screen Milder Conditions: Explore lower temperatures, weaker bases, or alternative catalysts that operate under milder conditions. - Protect Sensitive Functional Groups: If your substrates contain sensitive moieties, consider protecting them before the reaction and deprotecting them afterward.

Issue: Difficulty in Product Purification

Amines, particularly those with a quaternary carbon center, can be challenging to purify due to their polarity, basicity, and sometimes poor chromatographic behavior.

Purification Strategies

Problem	Suggested Approach
Streaking on Silica Gel	The basic amine interacts strongly with the acidic silica gel, leading to poor separation.
Product is Highly Polar and Water-Soluble	The product may be difficult to extract from an aqueous workup.
Separation from Starting Materials with Similar Polarity	The product and unreacted starting materials may have very similar Rf values.

Frequently Asked Questions (FAQs)

Q1: My reaction to form an α-quaternary amine is very slow. What are the first things I should try to improve the reaction rate?

A1: The primary suspect for a slow reaction is steric hindrance.[4] The first and most straightforward parameter to adjust is the temperature. A modest increase (e.g., from room temperature to 50-80 °C) can significantly accelerate the reaction. If a higher temperature is not viable due to stability concerns, consider screening more active catalysts or more potent activating agents for your electrophile. Also, ensure your solvent is appropriate; switching to a more polar, aprotic solvent could improve the rate.

Q2: I am attempting an enantioselective synthesis, but my enantiomeric excess (ee) is low. What are the likely causes?

A2: Low ee in asymmetric synthesis can stem from several factors.

• Catalyst/Ligand Mismatch: The chiral ligand or catalyst may not be optimal for your specific substrate. It is crucial to screen a variety of chiral ligands.

• Temperature: Asymmetric reactions are often highly sensitive to temperature. Running the reaction at a lower temperature can sometimes improve enantioselectivity, although this may come at the cost of a slower reaction rate.

• Background Uncatalyzed Reaction: A non-selective background reaction may be competing with the desired catalytic cycle. This can sometimes be suppressed by adjusting reactant concentrations or the catalyst loading.

• Racemization: The product itself may be racemizing under the reaction or workup conditions. Try to minimize the reaction time and use mild workup procedures.

Q3: How can I avoid the formation of the quaternary ammonium salt when alkylating a primary or secondary amine to create a tertiary amine with a quaternary carbon?

A3: Overalkylation is a classic problem in amine synthesis.[6][8] To favor the formation of the tertiary amine, you can employ a large excess of the starting amine relative to the alkylating agent. This increases the probability that the alkylating agent will react with the more abundant starting amine rather than the newly formed tertiary amine product.[7] Alternatively, using a sterically hindered base to deprotonate the intermediate ammonium salt can sometimes favor the formation of the tertiary amine. For more reliable control, consider alternative synthetic strategies like reductive amination of a suitable ketone, which is not prone to over-reaction.

Q4: What is a general, robust protocol for setting up a small-scale test reaction for quaternary carbon amine synthesis?

A4: Here is a general protocol for a small-scale (0.1-0.5 mmol) test reaction under an inert atmosphere.

Experimental Protocol: Small-Scale Test Reaction

• Glassware Preparation: Thoroughly dry all glassware, including a small reaction vial and a magnetic stir bar, in an oven at >120 °C for at least 4 hours, or flame-dry under vacuum.[5] Allow to cool to room temperature under a stream of inert gas (N₂ or Ar).

• Reagent Preparation:

  • Accurately weigh the limiting reagent (e.g., the electrophile) into the reaction vial.

  • If using a solid catalyst, add it to the vial at this stage.

  • Dissolve the reagents in the appropriate volume of anhydrous solvent.

• Inert Atmosphere: Seal the vial with a septum and purge with inert gas for 5-10 minutes.

• Addition of Reagents:

  • Add the other reagents (e.g., the amine, base, or catalyst solution) via syringe. If any reagents are particularly reactive or the reaction is exothermic, add them dropwise with stirring.

• Reaction Monitoring:

  • Stir the reaction at the desired temperature.

  • Monitor the progress of the reaction by taking small aliquots at regular intervals and analyzing them by TLC, GC-MS, or LC-MS.

• Quenching and Workup:

  • Once the reaction is complete (or has stalled), cool it to room temperature.

  • Carefully quench the reaction by adding an appropriate quenching agent (e.g., saturated aqueous ammonium chloride, water, or a buffer solution).

  • Perform a standard aqueous workup, extracting the product into a suitable organic solvent.

  • Dry the combined organic layers over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate under reduced pressure.

• Analysis: Analyze the crude product by ¹H NMR and/or LC-MS to determine the conversion and the presence of any major side products.

Logical Relationship Diagram for Synthesis Strategy

Caption: Key strategic considerations for synthesizing quaternary carbon amines.

References

• University of Rochester, Department of Chemistry. Troubleshooting: How to Improve Yield. [Link]

• Defense Technical Information Center. (1966). A NEW METHOD FOR THE SYNTHESIS OF QUATERNARY AMMONIUM COMPOUNDS FROM PRIMARY AND SECONDARY AMINES. [Link]

• Biotage. Generic Method for the Extraction of Quaternary Amines and Polybasic Drugs from Biological Fluid. [Link]

• Stoltz, B. M., & Trost, B. M. (2015). Enantioselective Synthesis of α-Quaternary Mannich Adducts by Palladium-Catalyzed Allylic Alkylation. Journal of the American Chemical Society, 137(1), 498–501. [Link]

• Pápai, Z., et al. (2022). The effect of steric hindrance in amines, and sterically destabilized twisted amides.... ResearchGate. [Link]

• Newman, S. G., & Lautens, M. (2011). Synthesis of α-Quaternary Amides via CpCo(III)-Catalyzed Sequential C−H Bond Addition to 1,3-Dienes and Isocyanates*. Angewandte Chemie International Edition, 50(46), 11032–11036. [Link]

• Chen, H., et al. (2021). A New Measurement of Amine Steric Hindrance – N Exposure. OSTI.GOV. [Link]

• ResearchGate. Study on the mechanism and kinetics of amine with steric hindrance absorbing CO2 in non-aqueous/aqueous solution. [Link]

• Google Patents.

• Quora. What is the separation of quaternary ammonium salt from primary, secondary, and tertiary amines?. [Link]

• Khan Academy. (2013). Steric hindrance. YouTube. [Link]

• Organic Chemistry Portal. (2007). Enantioselective Construction of Alcohols and Amines. [Link]

• Wikipedia. Steric effects. [Link]

• ACS Publications. (2025). Direct Enantioselective Allylic Alkylation of α-Amino Esters to Quaternary Glutamates via Strategic Pyridoxal Catalyst Design. [Link]

• Reddit. Quaternary ammonium salt purification. [Link]

• Wikipedia. Quaternary ammonium cation. [Link]

• Myers, A. G., & Gleason, J. L. (1998). Synthesis of Quaternary α-Methyl α-Amino Acids by Asymmetric Alkylation of Pseudoephenamine Alaninamide Pivaldimine. Journal of the American Chemical Society, 120(46), 12151–12152. [Link]

• Organic Chemistry Portal. (2023). Enantioselective Synthesis of Alcohols and Amines: The Huang/Chen Synthesis of α-Tocopherol. [Link]

• Reddit. [Discussion] Tips and Tricks to getting better synthetic yields. [Link]

• OpenStax. (2023). 24.6 Synthesis of Amines - Organic Chemistry. [Link]

• Clark, J. preparation of amines. Chemguide. [Link]

• National Institutes of Health. (2015). Strategies for the Catalytic Enantioselective Synthesis of α-Trifluoromethyl Amines. [Link]

• Douglas, C. J., & Overman, L. E. (2004). Catalytic asymmetric synthesis of all-carbon quaternary stereocenters. Proceedings of the National Academy of Sciences, 101(15), 5363–5367. [Link]

• Ashenhurst, J. (2017). Alkylation of Amines (Sucks!). Master Organic Chemistry. [Link]

• Li, C.-X., et al. (2026). Catalytic Asymmetric Synthesis of α-Alkenyl Quaternary Amino Acid Esters. Scilit. [Link]

• Frontiers in Chemistry. (2021). Catalytic Asymmetric Amino Acid and Its Derivatives by Chiral Aldehyde Catalysis. [Link]

• ResearchGate. Catalytic Asymmetric Synthesis of α-Alkenyl Quaternary Amino Acid Esters. [Link]

• Google Patents.

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Reference Data & Comparative Studies

1H NMR Characterization Guide: 2-Methoxy-2-(1-methylcyclopropyl)propan-1-amine

Topic: 1H NMR Characterization of 2-Methoxy-2-(1-methylcyclopropyl)propan-1-amine Content Type: Technical Comparison Guide

Executive Summary

Characterizing 2-Methoxy-2-(1-methylcyclopropyl)propan-1-amine presents a unique spectroscopic challenge due to its compact quaternary center and the presence of a chiral axis that renders adjacent methylene protons diastereotopic. This guide compares the performance of different solvent systems (CDCl₃ vs. DMSO-d₆ vs. C₆D₆) in resolving these complex signals.

While standard CDCl₃ protocols are common, our analysis suggests they are often insufficient for GMP-level validation of this specific intermediate due to signal overlap in the high-field aliphatic region. This guide recommends a multi-solvent approach to unambiguously assign the diastereotopic "fingerprint" of the amine backbone.

Chemical Profile & Structural Logic

Before interpreting spectra, one must understand the magnetic environment created by the molecule’s connectivity.

• Chiral Center (C2): The quaternary carbon at position 2 is bonded to four distinct groups: (1) Methoxy,[1][2][3][4] (2) Methyl,[4][5][6] (3) 1-Methylcyclopropyl, and (4) Aminomethyl.[3] This chirality induces magnetic non-equivalence in the adjacent protons.

• Cyclopropyl Anisotropy: The cyclopropyl ring creates a unique shielding cone, shifting its own protons and neighbors upfield (0.2 – 0.6 ppm).

Structural Assignment Key

Label	Moiety	Proton Count	Multiplicity	Expected Shift (δ)
H-1	-NH₂ (Amine)	2H	Broad s	1.0 - 1.5 (Solvent dependent)
H-2a, H-2b	-CH₂-N (Methylene)	2H	dd (AB System)	2.6 - 2.9
H-3	-OCH₃ (Methoxy)	3H	Singlet	3.1 - 3.3
H-4	C2-CH₃ (Methyl)	3H	Singlet	1.0 - 1.2
H-5	Cyclopropyl-CH₃	3H	Singlet	0.9 - 1.1
H-6	Cyclopropyl-CH₂	4H	Complex m	0.2 - 0.6

Comparative Analysis: Solvent Performance

The "product" in this context is the optimized characterization protocol . We compare the standard method (CDCl₃) against high-performance alternatives (DMSO-d₆ and Benzene-d₆) to demonstrate superior resolution.

Comparison Table: Solvent Resolution Power

Feature	Standard (CDCl₃)	Alternative A (DMSO-d₆)	Alternative B (Benzene-d₆)
Amine (-NH₂) Signal	Poor. Often invisible or broad due to exchange.	Excellent. Sharp, distinct peak; integrates well.	Moderate. Broad, concentration dependent.
Diastereotopic Split	Low. H-2a/H-2b often overlap into a singlet-like blob.	High. Clear separation of AB quartet.	Maximum. ASIS effect expands the aliphatic region.
Cyclopropyl Region	Crowded. Overlap with grease/water peaks common.	Clear. Distinct from solvent residual.	Shifted. Ring current effects separate ring protons.
Water Interference	High (1.56 ppm overlaps with aliphatics).	Low (3.33 ppm overlaps with Methoxy).	Negligible (0.4 ppm).

Performance Verdict

• For Routine Purity Check: CDCl₃ is acceptable but prone to integration errors in the 0.8–1.2 ppm range due to overlapping methyl signals.

• For Structural Validation (The Winner): Benzene-d₆ (C₆D₆) . The aromatic solvent-induced shift (ASIS) interacts with the lone pairs on the amine and ether oxygen, causing significant differential shielding. This "spreads out" the spectrum, allowing the precise calculation of coupling constants (

  ) for the diastereotopic methylene protons, which is the definitive proof of the quaternary center's integrity.

Detailed Experimental Protocol

To achieve the resolution described above, follow this self-validating protocol.

Step 1: Sample Preparation[5]

• Mass: Weigh 10–15 mg of the amine oil/solid.

• Solvent: Add 0.6 mL of Benzene-d₆ (99.8% D) or DMSO-d₆ (if Benzene is unavailable).

  • Note: If using CDCl₃, add 1-2 drops of D₂O after the first scan to identify exchangeable -NH₂ protons (they will disappear).

• Tube: Use a high-precision 5mm NMR tube (e.g., Wilmad 507-PP) to minimize shimming errors.

Step 2: Acquisition Parameters (400 MHz+)

• Pulse Sequence: zg30 (30° pulse angle) for quantitative integration.

• Relaxation Delay (D1): Set to 5.0 seconds .

  • Reasoning: The quaternary methyl and cyclopropyl methyl protons have long T1 relaxation times. A short D1 will suppress their integration, leading to a false calculation of purity.

• Scans (NS): 16 (Routine) or 64 (High-res).

• Spectral Width: -1 to 12 ppm.

Step 3: Processing Logic

• Apodization: Apply Exponential Multiplication (EM) with LB = 0.3 Hz .

• Phasing: Manual phasing is critical for the diastereotopic AB system. Auto-phasing often distorts the "roof effect" of the multiplet.

• Baseline Correction: Apply Bernstein polynomial (order 1) to flatten the baseline around the cyclopropyl region (0-1 ppm).

Visualization of Characterization Workflow

The following diagram illustrates the logical flow for assigning signals in this complex molecule, distinguishing it from non-chiral impurities.

Caption: Logical decision tree for validating the quaternary chiral center via 1H NMR.

Expected Data & Validation Criteria

When analyzing your spectrum, use these reference ranges (based on predicted shifts and analog data) to validate your product.

Assignment	Shift (δ) [CDCl₃]	Multiplicity	Coupling ( )	Notes
Cyclopropyl Ring (CH₂)	0.25 – 0.60	Multiplet (m)	-	Complex higher-order coupling due to chirality.
Cyclopropyl-CH₃	0.95 – 1.05	Singlet (s)	-	Sharp singlet.
C2-CH₃	1.10 – 1.20	Singlet (s)	-	Deshielded slightly by O/N proximity.
-NH₂	1.2 – 1.6	Broad (br)	-	Wanders with concentration/water content.
C1-H (Ha)	2.65	Doublet of Doublets (dd)	Hz	Part A of AB system.
C1-H (Hb)	2.82	Doublet of Doublets (dd)	Hz	Part B of AB system.
-OCH₃	3.25	Singlet (s)	-	Diagnostic peak for quantification.

Troubleshooting: Common Impurities

• Non-methylated analog: If the singlet at ~1.0 ppm is missing and the cyclopropyl region integrates to 5H instead of 4H, you have the des-methyl impurity.

• Regioisomer (Ether shift): If the methoxy signal shifts to ~3.5-3.6 ppm, the ether may be on the primary carbon (1-methoxy-...).

References

• National Institute of Standards and Technology (NIST). 1H NMR Chemical Shifts of Amine Derivatives. NIST Chemistry WebBook.[7] Available at: [Link]

• Fulmer, G. R., et al. (2010). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. Organometallics. Available at: [Link]

• Silverstein, R. M., et al.Spectrometric Identification of Organic Compounds. (Standard text for coupling constant analysis in chiral amines).

• PubChem. Compound Summary: 2-Methoxy-2-methylpropan-1-amine (Analog Data). Available at: [Link]

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• 7. 2-Propanamine, 1-methoxy- [webbook.nist.gov]

A Tale of Two Isosteres: A Bioisosteric Comparison of the 1-Methylcyclopropyl and tert-Butyl Groups for the Medicinal Chemist

In the intricate dance of drug design, the selection of appropriate substituents is a critical determinant of a molecule's ultimate success. Small structural modifications can profoundly impact a compound's potency, selectivity, and pharmacokinetic profile. Among the vast arsenal of chemical motifs available to the medicinal chemist, the tert-butyl group has long been a stalwart, prized for its steric bulk and metabolic stability. However, the relentless pursuit of optimized drug candidates has led to the exploration of bioisosteric replacements that can mimic its desirable properties while offering potential advantages. One such contender that has garnered significant interest is the 1-methylcyclopropyl group.

This guide provides an in-depth, objective comparison of the 1-methylcyclopropyl and tert-butyl groups, delving into their respective physicochemical properties, metabolic fates, and impact on biological activity. By synthesizing theoretical principles with supporting experimental data, we aim to equip researchers, scientists, and drug development professionals with the insights necessary to make informed decisions in their molecular design endeavors.

At a Glance: Key Physicochemical and Pharmacokinetic Properties

Property	tert-Butyl	1-Methylcyclopropyl	Key Considerations
Lipophilicity (cLogP)	~1.2 (for P5)[1]	Lower than tert-butyl	The strained cyclopropyl ring generally leads to a reduction in lipophilicity, which can be advantageous for improving solubility and reducing off-target effects.
Metabolic Stability	Susceptible to oxidation[2][3]	Generally more stable	The C-H bonds of the cyclopropyl ring are stronger and less accessible to metabolic enzymes compared to the methyl groups of the tert-butyl moiety.[2]
Conformational Effects	Large A-value (~4.9 kcal/mol), strongly prefers equatorial position[4]	Can induce axial preference in adjacent groups[5][6]	The unique stereoelectronic properties of the cyclopropyl ring can lead to unexpected and potentially beneficial conformational constraints.
Electronic Effects	Weakly electron-donating	Weakly electron-donating with π-character	The cyclopropyl ring possesses some double-bond character, which can influence interactions with the target protein.
Synthetic Accessibility	Readily available starting materials and established protocols	Requires multi-step synthesis, but methodologies are improving	The choice of isostere may be influenced by the synthetic feasibility and cost of goods in a drug development program.

Delving Deeper: A Comparative Analysis

Lipophilicity: A Subtle but Significant Difference

Lipophilicity, often quantified by the partition coefficient (LogP) or distribution coefficient (LogD), is a critical parameter influencing a drug's absorption, distribution, metabolism, and excretion (ADME) profile. While both the tert-butyl and 1-methylcyclopropyl groups are considered lipophilic, the latter typically imparts a lower degree of lipophilicity to a molecule.

This difference can be attributed to the unique electronic nature and reduced surface area of the cyclopropyl ring. For instance, in a study comparing ester-based prodrugs, the tert-butyl ester (P5) exhibited a calculated LogP (cLogP) of approximately 1.2, which was the highest among the simple alkyl and cyclic esters tested[1]. While a direct experimental comparison with a 1-methylcyclopropyl ester was not provided in this specific study, the general trend observed with a cyclopropyl ester (P3) suggests a lower lipophilicity compared to its branched acyclic counterpart. This reduction in lipophilicity can be a desirable attribute in drug design, potentially leading to improved aqueous solubility and a more favorable overall ADME profile.

Experimental Protocol: Determination of Lipophilicity (LogP) by RP-HPLC

A rapid and reliable method for estimating LogP utilizes reverse-phase high-performance liquid chromatography (RP-HPLC). The retention time of a compound on a nonpolar stationary phase is correlated with its lipophilicity.

Figure 1: Workflow for LogP determination by RP-HPLC.

Step-by-Step Methodology:

• Preparation of Mobile Phase: Prepare an isocratic mobile phase, typically a mixture of an organic solvent (e.g., acetonitrile or methanol) and an aqueous buffer (e.g., phosphate buffer at a specific pH).

• Standard Curve Generation:

  • Select a series of standard compounds with well-established LogP values that span the expected range of the test compound.

  • Inject each standard onto the RP-HPLC system and record its retention time (tR).

  • Calculate the retention factor (k) for each standard using the formula: k = (tR - t0)/t0, where t0 is the column dead time.

  • Plot log(k) versus the known LogP values of the standards to generate a calibration curve.

• Sample Analysis:

  • Dissolve the test compound in the mobile phase.

  • Inject the sample onto the RP-HPLC system and record its retention time.

  • Calculate the log(k) for the test compound.

• LogP Determination: Determine the LogP of the test compound by interpolating its log(k) value on the calibration curve.

Metabolic Stability: A Clear Advantage for the Cyclopropyl Moiety

A significant drawback of the tert-butyl group is its susceptibility to oxidative metabolism. The methyl groups can be hydroxylated by cytochrome P450 (CYP) enzymes, leading to the formation of alcohol metabolites and subsequent clearance of the drug[2][3]. This metabolic liability can result in a shorter half-life and lower oral bioavailability.

The 1-methylcyclopropyl group offers a distinct advantage in this regard. The C-H bonds of the cyclopropane ring are stronger and less accessible to metabolic enzymes due to their higher s-character and steric hindrance. A compelling case study, while not a direct 1-methylcyclopropyl comparison, highlights the metabolic robustness of a related cyclopropyl-containing group. In a study aimed at developing a metabolically stable replacement for a tert-butyl group, a trifluoromethylcyclopropyl moiety was introduced[2]. The tert-butyl-containing compound (1) was found to be rapidly metabolized to its corresponding alcohol (2) in both rat and human liver microsomes. In contrast, the trifluoromethylcyclopropyl analog (9) demonstrated significantly lower in vivo clearance in rats compared to its tert-butyl counterpart (1)[2].

Another study on ester prodrugs found that a tert-butyl ester was stable in gastrointestinal homogenates, while a cyclopropyl ester was unstable[1]. It is important to note that this finding is specific to ester hydrolysis and does not reflect the oxidative stability of the core alkyl groups.

Experimental Protocol: In Vitro Metabolic Stability in Human Liver Microsomes (HLM)

This assay assesses the rate of disappearance of a test compound when incubated with HLM, providing an indication of its intrinsic clearance.

Figure 2: Workflow for in vitro metabolic stability assay.

Step-by-Step Methodology:

• Preparation of Reagents:

  • Prepare a stock solution of the test compound in a suitable solvent (e.g., DMSO).

  • Prepare a phosphate buffer (e.g., 100 mM, pH 7.4).

  • Prepare a solution of the NADPH regenerating system.

• Incubation:

  • In a microcentrifuge tube, combine the phosphate buffer, HLM, and the test compound (at a final concentration typically around 1 µM).

  • Pre-incubate the mixture at 37°C for a few minutes.

  • Initiate the metabolic reaction by adding the NADPH regenerating system.

• Time-Course Sampling:

  • At designated time points (e.g., 0, 5, 15, 30, and 60 minutes), take an aliquot of the incubation mixture.

  • Immediately quench the reaction by adding the aliquot to a tube containing a cold organic solvent (e.g., acetonitrile) and an internal standard.

• Sample Processing and Analysis:

  • Centrifuge the quenched samples to precipitate proteins.

  • Analyze the supernatant by LC-MS/MS to quantify the remaining concentration of the parent compound.

• Data Analysis:

  • Plot the natural logarithm of the percentage of the parent compound remaining versus time.

  • Determine the slope of the linear portion of the curve, which represents the elimination rate constant (k).

  • Calculate the half-life (t1/2) using the formula: t1/2 = 0.693 / k.

  • Calculate the intrinsic clearance (Clint) using the formula: Clint = (0.693 / t1/2) * (volume of incubation / amount of microsomal protein).

Impact on Biological Activity: A Case-by-Case Evaluation

The substitution of a tert-butyl group with a 1-methylcyclopropyl group can have varied effects on biological activity, and the outcome is highly dependent on the specific protein-ligand interactions. The steric bulk of the tert-butyl group is often crucial for occupying a hydrophobic pocket in the target protein. The 1-methylcyclopropyl group, while also bulky, has a different shape and conformational profile, which can lead to either an enhancement, a reduction, or no change in potency.

A study on IDO1 inhibitors demonstrated that the addition of a methyl group to a cyclopropyl ring, effectively creating a 1-methylcyclopropyl-like moiety, led to an 8-fold increase in human whole blood potency compared to the unsubstituted cyclopropyl analog[7]. This suggests that the increased steric bulk of the methyl-substituted cyclopropane was beneficial for binding in this particular case. However, it is crucial to emphasize that this is not a universal principle, and the effect on potency must be evaluated empirically for each target.

Experimental Protocol: Determination of IC50 Values

The half-maximal inhibitory concentration (IC50) is a measure of the potency of a substance in inhibiting a specific biological or biochemical function.

Figure 3: General workflow for IC50 determination.

Step-by-Step Methodology:

• Compound Preparation: Prepare a stock solution of the test compound and perform serial dilutions to obtain a range of concentrations.

• Assay Setup: In a multi-well plate, add the target enzyme, appropriate buffer, and any necessary cofactors.

• Inhibition: Add the different concentrations of the test compound to the wells and incubate for a specific period to allow for binding to the enzyme. Include control wells with no inhibitor (100% activity) and with a known potent inhibitor or no enzyme (0% activity).

• Reaction Initiation: Initiate the enzymatic reaction by adding the substrate.

• Signal Detection: After a set incubation time, stop the reaction and measure the amount of product formed using a suitable detection method (e.g., fluorescence, absorbance, luminescence).

• Data Analysis:

  • Calculate the percentage of inhibition for each concentration of the test compound relative to the controls.

  • Plot the percentage of inhibition versus the logarithm of the compound concentration.

  • Fit the data to a sigmoidal dose-response curve using a suitable software program to determine the IC50 value.

Conclusion: A Strategic Choice for the Discerning Chemist

The bioisosteric replacement of a tert-butyl group with a 1-methylcyclopropyl group is a nuanced strategic decision in drug design. While both groups provide steric bulk, the 1-methylcyclopropyl moiety often confers a number of potential advantages, including reduced lipophilicity and, most notably, enhanced metabolic stability. These benefits can translate into a more favorable pharmacokinetic profile, potentially leading to improved oral bioavailability and a longer duration of action.

However, the impact on biological activity is target-dependent and must be evaluated on a case-by-case basis. The unique conformational constraints imposed by the cyclopropyl ring can be either beneficial or detrimental to binding affinity. Furthermore, the synthetic accessibility of 1-methylcyclopropyl-containing building blocks, while improving, remains a practical consideration.

Ultimately, the choice between these two isosteres should be guided by a thorough understanding of the structure-activity and structure-property relationships within a given chemical series. The 1-methylcyclopropyl group represents a valuable tool in the medicinal chemist's toolbox, offering a promising avenue for overcoming the metabolic liabilities often associated with the venerable tert-butyl group and for fine-tuning the properties of drug candidates.

References

• Barnes-Seeman, D., et al. (2013). Metabolically Stable tert-Butyl Replacement. ACS Medicinal Chemistry Letters, 4(6), 514-516. [Link]

• Eliel, E. L., & Wilen, S. H. (1994). Stereochemistry of Organic Compounds. John Wiley & Sons.

• Gleason, J. L., et al. (2024). Driving tert-butyl axial: the surprising cyclopropyl effect. Chemical Science, 15(4), 18592-18600. [Link]

• Izzotti, A. R., & Gleason, J. L. (2024). Driving t-Butyl Axial: The Effect of Small Spirocyclic Rings on A-Values. ChemRxiv. [Link]

• Westphal, M. V., et al. (2015). Evaluation of tert-butyl isosteres: case studies of physicochemical and pharmacokinetic properties, efficacies, and activities. ChemMedChem, 10(3), 461-469. [Link]

• Gagnon, D., & Larouche-Gauthier, R. (2023). Synthesis of 1-Methylcyclopropyl Aryl Ethers from Phenols Using an Alkenylation-Cyclopropanation Sequence. The Journal of Organic Chemistry, 88(18), 13351-13357. [Link]

• Novotná, K., et al. (2023). Discovery of tert-Butyl Ester Based 6-Diazo-5-oxo-l-norleucine Prodrugs for Enhanced Metabolic Stability and Tumor Delivery. Journal of Medicinal Chemistry, 66(21), 14830-14846. [Link]

• Shanu-Wilson, J. (2022). Metabolism of t-butyl groups in drugs. Hypha Discovery Blogs.

• Shanu-Wilson, J. (2022). Metabolism of t-butyl groups in drugs. Hypha Discovery Blogs. [Link]

• Izzotti, A. R., & Gleason, J. L. (2024). Driving tert-butyl axial: the surprising cyclopropyl effect. Chemical Science, 15(4), 18592-18600. [Link]

• Various Authors. (2025). Pharmaceutical applications of cyclopropyl containing scaffolds: a review on recent updates. Future Medicinal Chemistry. [Link]

• Wilde, M., et al. (2021). Pharmacokinetics and pharmacodynamics of cyclopropylfentanyl in male rats. Naunyn-Schmiedeberg's Archives of Pharmacology, 394(10), 2049-2058. [Link]

• Izzotti, A. R., & Gleason, J. L. (2024). Driving t-Butyl Axial: The Effect of Small Spirocyclic Rings on A-Values. ChemRxiv. [Link]

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Benchmarking Potency of Cyclopropyl Amine Analogs in Enzyme Assays: A Technical Guide

Executive Summary

Cyclopropyl amines (CPAs) have evolved from non-selective monoamine oxidase (MAO) inhibitors into precision tools for epigenetic modulation, particularly targeting Lysine-Specific Demethylase 1 (LSD1/KDM1A).[1] Their potency stems from a unique mechanism-based inactivation (suicide inhibition) where the strained cyclopropane ring acts as a "warhead," forming a covalent adduct with the enzyme's FAD cofactor.[1]

This guide provides a rigorous framework for benchmarking CPA analogs. Unlike reversible inhibitors, CPAs require kinetic assays that account for time-dependent inhibition .[1] We present a validated HRP-coupled fluorescence protocol, comparative potency data for clinical candidates, and mechanistic visualizations to standardize your screening workflow.

Mechanistic Grounding: The "Warhead" Strategy

To accurately benchmark CPAs, one must understand that they are not simple competitive inhibitors. They are mechanism-based inactivators .[1][2][3][4]

• Recognition: The amine mimics the lysine substrate, guiding the molecule into the active site.

• Activation: The FAD cofactor attempts to oxidize the amine via a Single Electron Transfer (SET) mechanism.

• Ring Opening: The resulting radical cation is unstable; the strained cyclopropyl ring opens, forming a reactive radical species.

• Covalent Capture: This radical attacks the FAD cofactor (typically at C4a or N5), forming a stable covalent adduct that permanently disables the enzyme.

Diagram 1: Mechanism of Action (MOA)

The following diagram illustrates the transition from reversible binding to irreversible inactivation.[1]

Caption: Step-wise mechanism of FAD-dependent enzyme inactivation by cyclopropyl amines.

Benchmarking Data: From Scaffold to Clinical Candidate

The following table contrasts the potency of the parent scaffold, Tranylcypromine (TCP), against optimized clinical candidates. Note the dramatic shift from micromolar (

M) to nanomolar (nM) potency achieved by adding N-substituted groups that exploit the large substrate-binding cavity of LSD1.[1]

Table 1: Comparative Potency of Key Cyclopropyl Amine Analogs against LSD1

Compound	Common Name	Clinical Status	LSD1 IC / K	Selectivity (vs. MAO-A/B)
Tranylcypromine	TCP / 2-PCPA	Approved (Antidepressant)	~20 - 25 M	Low (Non-selective)
ORY-1001	Iadademstat	Phase II (AML, SCLC)	18 nM	>1000-fold
GSK-2879552	-	Phase I (Discontinued)	16 nM	>1000-fold
IMG-7289	Bomedemstat	Phase II (MPN)	< 10 nM	>2500-fold

Data Sources: Maes et al. (2018), Mohammad et al. (2015), and clinical trial brochures.

Validated Experimental Protocol: HRP-Coupled Fluorescence Assay

This protocol uses the Amplex Red system to detect H

O generated during the demethylation of a methylated peptide substrate.[1] It is high-throughput compatible and robust for benchmarking.[1]

Diagram 2: Assay Workflow

Caption: Workflow for HRP-coupled fluorescence assay emphasizing the pre-incubation step.

Detailed Methodology

Reagents:

• Assay Buffer: 50 mM HEPES (pH 7.5), 0.1 mM EDTA, 0.1 mM DTT (optional, keep low), 0.01% Tween-20.

• Enzyme: Recombinant Human LSD1 (0.5 – 5 nM final). Note: Using the LSD1-CoREST complex often yields more physiological kinetics.[1]

• Substrate: H3K4me2 peptide (ARTK(Me2)QTARKSTGGKAPRKQLA), 2-10

  M.[1]

• Detection: Horseradish Peroxidase (HRP, 1-2 U/mL) and Amplex Red (50

  M).[1]

Step-by-Step Protocol:

• Inhibitor Dilution: Prepare a 10-point serial dilution of the CPA analog in DMSO. Ensure final DMSO concentration in the assay is <1%.

• Pre-Incubation (The "Suicide" Step):

  • Add 5

    L of diluted Inhibitor to 20 L of LSD1 enzyme solution.

  • Incubate for 30 minutes at Room Temperature (RT).

  • Why? This allows the covalent adduct to form before the substrate competes for the active site. Omitting this shifts the IC

    to artificially high values.

• Reaction Initiation:

  • Add 25

    L of the Substrate/Detection Mix (Peptide + HRP + Amplex Red).

• Measurement:

  • Immediately monitor fluorescence (Ex 530 nm / Em 590 nm) in kinetic mode for 45–60 minutes.

• Data Analysis:

  • Calculate the initial velocity (

    ) from the linear portion of the curve.

  • Plot

    vs. log[Inhibitor] to determine IC .[1]

Critical Analysis & Troubleshooting

Interpreting IC vs.

Since CPAs are irreversible, the IC

is time-dependent.[1] It decreases (improves) as pre-incubation time increases.

• For Benchmarking: Report IC

  at a fixed pre-incubation time (e.g., 30 min) to allow direct comparison.

• For Mechanism: Perform the assay at multiple pre-incubation times to calculate

  (max rate of inactivation) and (affinity of the reversible complex).

Common Pitfalls

• Thiol Interference: High concentrations of DTT or mercaptoethanol can interfere with the HRP/Amplex Red system or react with the radical intermediate. Keep reducing agents < 0.1 mM or use TCEP.

• Fluorescence Quenching: Some CPA analogs are highly aromatic and may quench fluorescence. Always run a "compound only" control with a known concentration of H

  O .

• Orthogonal Validation: If HRP interference is suspected, validate hits using a Mass Spectrometry (LC-MS) assay to directly detect the demethylated peptide product.[1]

References

• Maes, T., et al. (2018).[5] "ORY-1001, a Potent and Selective Covalent KDM1A Inhibitor, for the Treatment of Acute Leukemia."[5][6] Cancer Cell, 33(3), 495-511.[5]

• Mohammad, H.P., et al. (2015).[2] "A DNA Hypomethylation Signature Predicts Antitumor Activity of LSD1 Inhibitors in SCLC."[2] Cancer Cell, 28(1), 57-69.[2]

• Mimasu, S., et al. (2008). "Crystal structure of histone demethylase LSD1 and tranylcypromine at 2.25 Å." Biochemical and Biophysical Research Communications, 366(1), 15-22.

• Culhane, J.C., et al. (2010). "LSD1 and the chemistry of histone demethylation." Current Opinion in Chemical Biology, 14(5), 606-611.

• Imago BioSciences. (2019).[1] "Bomedemstat (IMG-7289) Clinical Data." American Society of Hematology Annual Meeting. (Representative link for clinical data)

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